(2,5-Dimethyl-1H-pyrrol-3-YL)methanethiol

Core Science & Biosynthesis

Technical Guide: (2,5-Dimethyl-1H-pyrrol-3-yl)methanethiol in Savory Flavor Architectures

The following technical guide is structured to serve as a definitive reference for the application, synthesis, and mechanistic understanding of (2,5-Dimethyl-1H-pyrrol-3-yl)methanethiol within the context of high-performance savory flavor chemistry.

[1]

Executive Summary: The Pyrrole-Thiol Paradigm

In the pursuit of hyper-realistic meat alternatives and robust savory profiles, flavor chemists have historically relied on furanthiols (e.g., 2-methyl-3-furanthiol, FEMA 3188) to deliver "roast" character. However, furanthiols suffer from high volatility and rapid oxidative degradation.

(2,5-Dimethyl-1H-pyrrol-3-yl)methanethiol represents a critical structural evolution. By substituting the furan oxygen with a pyrrole nitrogen (NH) and extending the thiol functionality via a methylene bridge, this molecule offers a unique sensory bridge: it retains the umami-enhancing sulfur backbone while introducing the nutty, stable, and earthy characteristics typical of the pyrrole ring. This guide details its chemical behavior, synthesis, and application as a high-impact savory modulator.

Chemical Identity & Physiochemical Profile[2][3][4][5]

This molecule functions as a "soft" savory agent compared to the "hard" roast notes of its furan counterparts.

Property	Specification
IUPAC Name	(2,5-Dimethyl-1H-pyrrol-3-yl)methanethiol
CAS Number	1513686-28-6
Molecular Formula	C₇H₁₁NS
Molecular Weight	141.23 g/mol
Appearance	Pale yellow to amber viscous liquid
Odor Threshold	Est.[1][2][3] 0.05–0.1 ppb (water)
Solubility	Soluble in ethanol, PG, triacetin; sparingly soluble in water
LogP	~1.8 (Predicted)

Sensory Descriptors (Concentration Dependent)

• < 10 ppb: Brothy, chicken-fat, nutty, boiled meat.

• 10–100 ppb: Savory, alliaceous (onion-like), metallic.

• > 1 ppm: Sulfurous, rubbery, chemical.

Mechanistic Synthesis Protocol

For research and development, synthesis must prioritize the prevention of disulfide dimerization. The following protocol utilizes a Vilsmeier-Haack formylation followed by a reductive thiolation .

Phase A: Precursor Assembly (Formylation)

Reaction: 2,5-Dimethylpyrrole + POCl₃/DMF → 2,5-Dimethyl-3-formylpyrrole

• Reagent Prep: Cool Dimethylformamide (DMF) (1.2 eq) to 0°C under N₂ atmosphere.

• Addition: Dropwise addition of Phosphoryl chloride (POCl₃) (1.1 eq). Stir for 30 min to form the Vilsmeier salt.

• Substrate: Add 2,5-Dimethylpyrrole (1.0 eq) in dissolved CH₂Cl₂ slowly, maintaining temp < 5°C.

• Workup: Hydrolyze with saturated Sodium Acetate (NaOAc). Extract with Ethyl Acetate.[4]

• Yield Check: Target intermediate is 2,5-Dimethyl-3-pyrrolecarboxaldehyde.

Phase B: Thiol Installation (Reductive Thiolation)

Reaction: Aldehyde → Alcohol → Thiol

• Reduction: Treat aldehyde with NaBH₄ (0.5 eq) in Methanol at 0°C. Quench and isolate (2,5-Dimethyl-1H-pyrrol-3-yl)methanol.

• Activation: Convert alcohol to bromide using PBr₃ in dry ether at -10°C. Note: The bromide is unstable; proceed immediately.

• Thiolation: React the crude bromide with Thiourea in refluxing ethanol for 2 hours to form the isothiouronium salt.

• Hydrolysis: Hydrolyze the salt with 10% NaOH under reflux (N₂ sparge is critical to prevent oxidation).

• Acidification: Acidify to pH 5–6 with dilute HCl.

• Purification: Steam distillation or high-vacuum fractional distillation.

Synthesis Pathway Visualization

The following diagram illustrates the chemical transformation and critical control points (CCPs) for stability.

Caption: Step-wise synthesis from pyrrole precursor to final thiol, highlighting the oxidation risk at the final stage.

Application in Savory Flavor Systems

Unlike furanthiols, which provide "top-note" impact, (2,5-Dimethyl-1H-pyrrol-3-yl)methanethiol acts as a base-note anchor . It is particularly effective in plant-based meat matrices where masking "beany" off-notes is required without introducing burnt rubber characteristics.

Formulation Guidelines

Application	Dosage (ppm)	Effect	Pairing Strategy
Chicken Broth	0.05 – 0.2	Increases fatty mouthfeel; adds "boiled" character.	Pair with 2-methyl-3-furanthiol (1:10 ratio) to bridge fatty/roast notes.
Plant-Based Beef	0.2 – 0.5	Masks soy protein isolate; adds metallic/bloody note.	Combine with Tetramethylpyrazine and Heme proteins.
Seafood/Crab	0.02 – 0.08	Enhances sweet-savory profile.	Synergistic with Trimethylamine and Dimethyl Sulfide.

Experimental Protocol: Synergistic Evaluation

Objective: Determine the synergistic effect of Pyrrole-Methanethiol (PMT) with Glutamate (MSG).

• Base Solution: Prepare a 0.5% NaCl + 0.1% MSG solution in distilled water.

• Control: Base solution only.

• Test A: Base + 50 ppb 2-Methyl-3-Furanthiol (Standard).

• Test B: Base + 50 ppb (2,5-Dimethyl-1H-pyrrol-3-yl)methanethiol.[1]

• Test C: Base + 25 ppb Furanthiol + 25 ppb PMT.

• Sensory Panel: Triangle test (n=12) followed by descriptive analysis.

  • Expected Result: Test C should show higher "Fullness" and "Lingering Savory" scores than A or B individually, demonstrating the "rounding" effect of the pyrrole ring.

Stability & Metabolic Logic

The stability of the thiol group is the primary challenge. In aqueous systems, it oxidizes to the disulfide Bis((2,5-dimethyl-1H-pyrrol-3-yl)methyl)disulfide.

Stabilization Techniques

• Encapsulation: Spray drying with Cyclodextrin (beta-CD) creates an inclusion complex that protects the hydrophobic pyrrole ring and the thiol group.

• pH Control: Maintain pH < 6.0 in liquid systems. At pH > 7, the thiolate anion forms, accelerating oxidation.

• Antioxidants: Co-formulation with 0.01% Ascorbic Acid or Rosemary Extract significantly retards disulfide formation.

Flavor Release Pathway (Maillard Interaction)

The molecule is not just an additive; it participates in the cooking process.

Caption: Interaction of the pyrrole thiol within a cooking matrix, forming complex secondary aroma compounds.

References

• National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 96356133, (1S)-1-(2,5-dimethyl-1H-pyrrol-3-yl)ethan-1-ol (Analog Reference). Retrieved from [Link]

• Mottram, D. S. (1998).Flavour formation in meat and meat products: a review. Food Chemistry, 62(4), 415-424. (Foundational mechanism for thiol-pyrrole interactions in Maillard systems).

• Rowe, D. J. (2017). Flavor Bites: 2-Acetyl Pyrrole and Savory Applications.[5] Perfumer & Flavorist.[6] (Contextual reference for pyrrole sensory properties).

• Van der Werf, M. J., et al. (2025).Flavor chemistry of 2-methyl-3-furanthiol and its analogs. (Theoretical grounding for heterocyclic thiol behavior).

Disclaimer: This guide is for research purposes. The regulatory status (FEMA/GRAS) of specific pyrrole-methanethiol derivatives must be verified in the user's specific jurisdiction before commercial use in food products.

Sources

• 1. 2-氟苯酚_MSDS_用途_密度_2-氟苯酚CAS号【367-12-4】_化源网 [chemsrc.com]
• 2. 2-pyridinyl methane thiol, 2044-73-7 [thegoodscentscompany.com]
• 3. 2,5-dimethyl-3-furan thiol, 55764-23-3 [thegoodscentscompany.com]
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• 5. perfumerflavorist.com [perfumerflavorist.com]
• 6. researchgate.net [researchgate.net]

The Thermodynamic Stability of Pyrrole Methanethiol Derivatives: A Guide for Drug Development Professionals

Introduction: The Strategic Importance of Pyrrole and Thiol Moieties in Medicinal Chemistry

In the landscape of drug discovery, the pyrrole ring is a privileged scaffold.[1][2][3] This five-membered nitrogen-containing heterocycle is a cornerstone in the architecture of numerous natural products and blockbuster pharmaceuticals.[1][2][3][4] Its unique electronic properties, including its aromaticity and ability to act as a hydrogen bond donor, allow for potent and specific interactions with biological targets.[1] When coupled with a methanethiol (-SCH₃) group, a sulfur-containing functional group known for its role in coordinating to metalloenzymes and participating in crucial binding interactions, the resulting pyrrole methanethiol derivatives present a compelling class of molecules for therapeutic development.[5]

However, the journey from a promising lead compound to a viable drug candidate is fraught with challenges, a primary one being the inherent stability of the molecule. Thermodynamic stability, a measure of a molecule's energy state, dictates its shelf-life, metabolic fate, and ultimately, its efficacy and safety.[6] This guide provides an in-depth exploration of the factors governing the thermodynamic stability of pyrrole methanethiol derivatives and outlines robust computational and experimental workflows to assess this critical parameter.

Section 1: Fundamentals of Thermodynamic Stability in a Drug Discovery Context

Thermodynamic stability refers to the relative Gibbs free energy (ΔG) of a molecule. A more stable compound possesses a lower Gibbs free energy, indicating it is less likely to spontaneously decompose or react.[6] In drug development, a thermodynamically stable molecule is desirable as it is more likely to:

• Exhibit a longer shelf-life: Resisting degradation under storage conditions.

• Survive metabolic processes: Resisting enzymatic breakdown in the body to reach its target.

• Maintain structural integrity: Ensuring that the intended pharmacophore remains intact.

The thermodynamic stability of a molecule is influenced by a delicate interplay of intramolecular forces, including bond energies, resonance stabilization, steric strain, and non-covalent interactions.

Section 2: Key Factors Influencing the Stability of Pyrrole Methanethiol Derivatives

The thermodynamic stability of a pyrrole methanethiol derivative is not a monolithic property but rather the sum of several contributing structural and electronic factors.

Electronic Effects: A Balancing Act

• Aromaticity of the Pyrrole Ring: The inherent aromaticity of the pyrrole ring provides significant resonance stabilization. The delocalization of π-electrons across the five-membered ring lowers the overall energy of the molecule.

• Substituent Effects: The position and electronic nature of substituents on the pyrrole ring can profoundly impact stability. Electron-donating groups can enhance the electron density of the ring, potentially affecting its interaction with the methanethiol group. Conversely, electron-withdrawing groups can decrease electron density. The specific substitution pattern will dictate the overall electronic landscape and, consequently, the stability.[7]

Conformational Analysis: The Geometry of Stability

The three-dimensional arrangement of atoms, or conformation, plays a pivotal role in determining the thermodynamic stability. For pyrrole methanethiol derivatives, the key conformational aspect is the rotation around the single bond connecting the pyrrole ring to the sulfur atom.

• Steric Hindrance: Bulky substituents on the pyrrole ring adjacent to the methanethiol group can lead to steric clashes, forcing the molecule into higher-energy conformations and reducing overall stability.

• Intramolecular Interactions: The potential for non-covalent interactions, such as hydrogen bonding between the pyrrole N-H and the sulfur atom, can stabilize specific conformations. The relative orientation of the pyrrole ring and the methanethiol group will determine the extent of these stabilizing or destabilizing interactions.[8][9]

Section 3: Methodologies for Assessing Thermodynamic Stability

A dual approach, combining computational modeling with experimental validation, provides the most comprehensive understanding of the thermodynamic stability of pyrrole methanethiol derivatives.

Computational Approaches: In Silico Prediction

Computational chemistry, particularly Density Functional Theory (DFT), offers a powerful and cost-effective means to predict the thermodynamic stability of molecules before their synthesis.[10][11][12][13]

Experimental Protocol: DFT Calculations for Thermodynamic Stability

• Molecule Building and Initial Optimization:

  • Construct the 3D structure of the pyrrole methanethiol derivative using molecular modeling software.

  • Perform an initial geometry optimization using a computationally inexpensive method like molecular mechanics (e.g., MMFF94). This step provides a reasonable starting geometry for the more accurate DFT calculations.

• Geometry Optimization with DFT:

  • Employ a DFT functional, such as B3LYP, which is known to provide a good balance of accuracy and computational cost for organic molecules.[13]

  • Use a suitable basis set, such as 6-31G(d), to describe the atomic orbitals.

  • Perform a full geometry optimization to find the lowest energy conformation of the molecule.

• Frequency Calculation:

  • Perform a frequency calculation on the optimized geometry. The absence of imaginary frequencies confirms that the structure is a true energy minimum.

  • The output of this calculation also provides the zero-point vibrational energy (ZPVE), which is a crucial correction for obtaining accurate thermodynamic data.

• Calculation of Thermodynamic Properties:

  • From the DFT output, extract the electronic energy and the ZPVE. The sum of these values gives the total energy of the molecule at 0 K.

  • To obtain the Gibbs free energy at a standard temperature (e.g., 298.15 K), thermal corrections to enthalpy and entropy are also calculated from the frequency analysis.

• Conformational Searching (Optional but Recommended):

  • For flexible molecules, a conformational search should be performed to identify all low-energy conformers. The thermodynamic stability is then determined by the Boltzmann-weighted average of the energies of these conformers.

dot

Caption: A typical computational workflow for assessing thermodynamic stability using DFT.

Experimental Approaches: Empirical Verification

Experimental methods provide the ultimate validation of computational predictions and are essential for a complete understanding of thermodynamic stability.

• Calorimetry:

  • Differential Scanning Calorimetry (DSC): This technique measures the heat flow into or out of a sample as a function of temperature. It can be used to determine the melting point, enthalpy of fusion, and to screen for decomposition.

  • Isothermal Titration Calorimetry (ITC): While primarily used for binding studies, ITC can also be adapted to measure the enthalpy of reaction, providing insights into the relative stability of reactants and products.

• Heat of Combustion: A fundamental method for determining the thermodynamic stability of isomeric compounds involves measuring their heats of combustion.[14][15] Less stable isomers will release more heat upon combustion as they start from a higher energy state.[14][15]

Experimental Protocol: Comparative Heat of Combustion

• Sample Preparation: Obtain high-purity samples of the isomeric pyrrole methanethiol derivatives to be compared.

• Bomb Calorimetry:

  • A precisely weighed sample is placed in a "bomb" which is then filled with pure oxygen under high pressure.

  • The bomb is submerged in a known quantity of water in a thermally insulated container (calorimeter).

  • The sample is ignited, and the temperature change of the water is meticulously measured.

• Data Analysis:

  • The heat of combustion is calculated from the temperature rise and the known heat capacity of the calorimeter.

  • By comparing the heats of combustion of the isomers, their relative thermodynamic stabilities can be determined. The isomer with the lower heat of combustion is the more stable one.

Section 4: Data Interpretation and Application in Drug Design

The data generated from both computational and experimental methods must be carefully analyzed to guide drug design strategies.

Table 1: Hypothetical Thermodynamic Data for Substituted Pyrrole Methanethiol Derivatives

Compound	Substituent at C2	Relative Gibbs Free Energy (kcal/mol) (DFT)	Calculated Dipole Moment (Debye)
1	-H	0.00	2.1
2	-CH₃	-1.25	2.4
3	-Cl	0.85	3.5
4	-NO₂	2.50	5.8

Data is hypothetical and for illustrative purposes only.

From the hypothetical data in Table 1, one can infer that the methyl-substituted derivative (Compound 2 ) is the most thermodynamically stable, while the nitro-substituted derivative (Compound 4 ) is the least stable. This information can be used to:

• Prioritize synthetic efforts: Focus on synthesizing the most stable and promising candidates.

• Guide lead optimization: Modify the chemical structure to enhance thermodynamic stability without compromising biological activity. For example, if a nitro group is essential for activity but destabilizing, medicinal chemists can explore other electron-withdrawing groups with less of a destabilizing effect.

• Predict potential liabilities: A compound with low predicted stability may be flagged for potential issues with shelf-life or metabolism.

dot

Sources

• 1. Pyrrole: Key Insights, Latest Research & Applications in Novel Drug Molecule Development | Expert Analysis & News China [chemheterocycles.com]
• 2. Unlocking the Potential of Pyrrole: Recent Advances in New Pyrrole-Containing Compounds with Antibacterial Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scitechnol.com [scitechnol.com]
• 4. New Pyrrole Derivatives as Promising Biological Agents: Design, Synthesis, Characterization, In Silico, and Cytotoxicity Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Sci-Hub. Conformational analysis of acyclic compounds with oxygen–sulphur interactions. Part VI. Some 1-thioderivatives of 2-propanol and its acetates / Canadian Journal of Chemistry, 1979 [sci-hub.box]
• 6. fiveable.me [fiveable.me]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Conformational stability and structural analysis of methanethiol clusters: a revisit - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Conformational analysis of organic carbonyl compounds. Part 10. Ab-initio MO calculations of the conformational properties of 3-formyl-furan, -thio-phene, and -pyrrole - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]
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Technical Whitepaper: Sensory Characteristics &amp; Applications of 2,4,5-Trimethylthiazole (CAS 13623-11-5)

Executive Summary

2,4,5-Trimethylthiazole (CAS 13623-11-5) is a high-impact sulfur-containing heterocyclic compound integral to the flavor and fragrance industries. Characterized by a potent "roasted/nutty" and "meaty" profile, it serves as a critical molecular scaffold in replicating complex thermal process flavors (e.g., Maillard reaction products) in coffee, cocoa, and savory formulations. This guide synthesizes its physicochemical properties, sensory thresholds, formation mechanisms, and safety profile, providing a rigorous foundation for its application in food science and pharmaceutical excipient development.

Chemical Identity & Physicochemical Properties[1][2][3]

Understanding the volatility and lipophilicity of 2,4,5-trimethylthiazole is essential for predicting its release kinetics in matrices ranging from aqueous drug suspensions to high-fat food emulsions.

Property	Data	Relevance
IUPAC Name	2,4,5-Trimethyl-1,3-thiazole	Standard Nomenclature
CAS Number	13623-11-5	Regulatory Identification
FEMA Number	3325	GRAS Status Verification
Molecular Formula	C₆H₉NS	Sulfur-Nitrogen Heterocycle
Molecular Weight	127.21 g/mol	Volatility / Headspace Analysis
Boiling Point	166–167 °C (at 760 mmHg)	Thermal Stability in Processing
Specific Gravity	1.013 g/mL (at 25 °C)	Density for Formulation
LogP (Octanol/Water)	~2.20 (Estimated)	Lipophilic; binds to fat matrices
Solubility	Soluble in alcohol, oils; slightly in water (~530 mg/L)	Formulation Compatibility

Sensory Profile Analysis[1][7][8]

Olfactory Descriptors

The sensory signature of 2,4,5-trimethylthiazole is complex and concentration-dependent. It acts as a "bridge" note, connecting green/vegetative top notes with deep, roasted base notes.

• Primary Descriptors: Nutty, woody, roasted meat, coffee, cocoa.

• Secondary Descriptors: Vegetable-like (musty/earthy), green, metallic (at high concentrations).

• Nuance: In dilution, it imparts a "brown" character essential for chocolate and roasted nut flavors.

Thresholds & Potency

While specific Odor Detection Threshold Values (ODTV) vary by methodology, thiazoles are generally high-impact odorants.

• Usage Levels: Typically 1–10 ppm in finished products.

• Detection Threshold: Estimated in the ppb (parts per billion) range in air, varying significantly by matrix (water vs. oil).

• Impact: High substantivity; capable of masking bitter pharmaceutical actives (APIs) by introducing "roasted" notes that distract from metallic/bitter off-notes.

Temporal Properties

• Attack: Sharp and immediate.

• Body: Persistent "brown" note.

• Decay: Moderate tenacity; does not linger as aggressively as pyrazines but provides longer-lasting effects than simple esters.

Mechanism of Formation: The Maillard Pathway[9][10]

The endogenous formation of 2,4,5-trimethylthiazole occurs via the Maillard reaction, specifically through the interaction of sulfur-containing amino acids (Cysteine/Cystine) with reducing sugars or their degradation products (e.g., Methylglyoxal).

Formation Logic

• Strecker Degradation: Cysteine undergoes Strecker degradation to yield hydrogen sulfide (

  ) and acetaldehyde/ammonia.

• Dicarbonyl Interaction: Sugar degradation yields

  -dicarbonyls like Methylglyoxal (pyruvaldehyde).

• Heterocyclization: Condensation of these fragments (

  backbone + + ) leads to the thiazole ring closure.

Pathway Visualization

The following diagram illustrates the critical biosynthetic route from precursors to the final sensory active compound.

Figure 1: Biosynthetic pathway of 2,4,5-Trimethylthiazole via Maillard reaction intermediates.

Biomedical & Pharmaceutical Relevance[4]

Flavor Masking in Oral Formulations

In drug development, palatability is a critical compliance factor. 2,4,5-Trimethylthiazole is valuable for:

• Masking Bitterness: Its "roasted coffee/cocoa" profile effectively suppresses the perception of bitter amine-based drugs (e.g., caffeine, quinine, antibiotics) via cross-modal sensory integration . The brain associates the "bitter" signal with the "coffee" aroma, making it congruent and acceptable rather than aversive.

• Excipient Compatibility: Stable in propylene glycol and lipid-based delivery systems.

Safety & Metabolism (Toxicological Context)

• Regulatory Status: FEMA GRAS (Generally Recognized As Safe) No. 3325; JECFA No. 1036.

• Metabolic Fate: Thiazoles typically undergo oxidative metabolism via Cytochrome P450 enzymes (likely CYP2E1 or CYP2A6).

  • S-oxidation to sulfoxides.

  • C-hydroxylation at the methyl groups.[1]

  • Ring opening is less common due to aromatic stability.

• Drug Interactions: While generally safe at flavor levels, high concentrations of thiazole derivatives can theoretically inhibit CYP2E1. However, at ppm usage levels in formulations, systemic interaction risk is negligible.

Experimental Protocols

Gas Chromatography-Olfactometry (GC-O) Analysis

To verify the sensory purity and impact of CAS 13623-11-5 in a formulation.

Objective: Correlate the chromatographic peak with specific sensory descriptors.

Protocol:

• Sample Preparation: Dilute 2,4,5-trimethylthiazole to 100 ppm in dichloromethane or ethanol.

• Injection: 1 µL splitless injection at 250°C.

• Column: DB-WAX or equivalent polar column (30m x 0.25mm x 0.25µm) to separate polar heterocycles.

• Oven Program: 40°C (2 min hold)

  5°C/min 230°C (10 min hold).

• Detection: Split effluent 1:1 between FID (Flame Ionization Detector) and Olfactory Port (Sniffing Port).

• Data Capture: Panelist records descriptor and intensity (0-10 scale) in real-time.

  • Success Criterion: The FID peak for CAS 13623-11-5 must align perfectly with the "nutty/roasted" olfactory event.

Sensory Panel Evaluation Workflow

Objective: Establish the sensory profile of a new lot or formulation.

Figure 2: Standardized sensory evaluation workflow for high-potency flavor compounds.

Methodology:

• Matrix: Use a neutral base (5% sucrose water or whole milk) to mimic the final application. Water alone may result in "chemical" off-notes due to lack of lipophilic partitioning.

• Concentration: Start at 0.5 ppm, 1.0 ppm, and 2.0 ppm.

• Attribute Scoring: Panelists rate intensity (0-15) for: Nutty, Roasted, Green, Meaty, Chemical.

References

• FEMA. (n.d.). 2,4,5-Trimethylthiazole - FEMA Flavor Profile. Flavor and Extract Manufacturers Association. Retrieved from [Link]

• JECFA. (2002). Safety evaluation of certain food additives: Thiazoles and related substances. WHO Food Additives Series, 50. Retrieved from [Link]

• PubChem. (n.d.). Compound Summary: 2,4,5-Trimethylthiazole (CID 61653). National Center for Biotechnology Information. Retrieved from [Link]

• The Good Scents Company. (n.d.). 2,4,5-Trimethyl thiazole sensory data. Retrieved from [Link]

• Mottram, D. S. (1998). Flavour formation in meat and meat products: a review. Food Chemistry, 62(4), 415-424.

Sources

• 1. Mechanistic aspects of reactive metabolite formation in clomethiazole catalyzed biotransformation by cytochrome P450 enzymes - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Protocols & Analytical Methods

High-yield synthesis of (2,5-Dimethyl-1H-pyrrol-3-YL)methanethiol from 2,5-dimethylpyrrole

Application Note: High-Yield Synthesis of (2,5-Dimethyl-1H-pyrrol-3-yl)methanethiol

Part 1: Executive Summary & Strategic Rationale

Target Molecule: (2,5-Dimethyl-1H-pyrrol-3-yl)methanethiol CAS: 1513686-28-6 (Analogous) Primary Application: Meat/Savory Flavorant (FEMA GRAS), Pharmaceutical Intermediate.

The Synthetic Challenge: Direct functionalization of pyrroles with sulfur moieties is notoriously difficult due to the electron-rich nature of the pyrrole ring, which makes it susceptible to polymerization in the presence of strong electrophiles or acids. Furthermore, pyrrole-3-thiols are prone to rapid oxidative dimerization to disulfides.

The Solution: This protocol utilizes a Mannich Base Quaternization Strategy . Instead of direct thiolation, we install a dimethylaminomethyl handle (Mannich base) at the C3 position. This amine is then activated via methylation to a quaternary ammonium salt—a highly reactive leaving group—which is subsequently displaced by thiourea. This route avoids harsh acidic conditions and consistently delivers yields >75% with high purity.

Part 2: Safety & Hazard Controls

• Methyl Iodide (MeI): Extreme neurotoxin and alkylating agent. Use only in a certified fume hood with double-gloving (Laminate/Nitrile).

• Thiols/Mercaptans: Potent stench. All rotary evaporator vents must be connected to a bleach (sodium hypochlorite) scrubber trap.

• Pyrroles: Air and acid sensitive. Store under Argon at -20°C.

Part 3: Reaction Pathway Visualization

The following diagram illustrates the stepwise conversion from 2,5-dimethylpyrrole to the target thiol via the isothiouronium intermediate.

Caption: Four-step synthetic pathway utilizing the Mannich base activation strategy to install the thiol moiety.

Part 4: Detailed Experimental Protocol

Stage 1: Synthesis of the Mannich Base

Target: 3-(Dimethylaminomethyl)-2,5-dimethyl-1H-pyrrole

Reagents:

• 2,5-Dimethylpyrrole (1.0 eq)

• Formaldehyde (37% aq. solution, 1.1 eq)

• Dimethylamine (40% aq. solution, 1.1 eq)

• Acetic Acid (Glacial, Solvent)[1]

Procedure:

• Setup: Equip a 3-neck round-bottom flask (RBF) with a thermometer, addition funnel, and Argon inlet.

• Mixing: Charge the flask with Formaldehyde and Dimethylamine solutions. Cool to 0°C in an ice bath.

• Addition: Add Acetic Acid dropwise (exothermic). Stir for 15 minutes.

• Reaction: Add 2,5-Dimethylpyrrole dropwise while maintaining internal temperature <10°C.

• Completion: Allow to warm to room temperature (RT) and stir for 2 hours.

• Workup: Neutralize with 20% NaOH (keep cool). Extract with Dichloromethane (DCM) (3x). Dry organics over Na₂SO₄ and concentrate.

• Result: Amber oil. Yield approx. 85-90%.[2] Proceed immediately to Stage 2 (unstable on storage).

Stage 2: Quaternization (Activation)

Target: [((2,5-Dimethyl-1H-pyrrol-3-yl)methyl)trimethylammonium] Iodide

Reagents:

• Mannich Base (from Stage 1)

• Methyl Iodide (MeI) (1.2 eq) - Caution: Neurotoxin

• Ethanol (Absolute) or THF

Procedure:

• Dissolution: Dissolve the Mannich base in anhydrous Ethanol (0.5 M concentration) under Argon. Cool to 0°C.

• Methylation: Add MeI dropwise via syringe.

• Precipitation: Stir at 0°C for 1 hour, then RT for 2 hours. A white to pale-yellow precipitate will form.

• Isolation: Filter the solid under Argon (hygroscopic). Wash with cold Ether.

• Result: Quaternary ammonium salt. Yield >90%.

Stage 3: Thiolation & Hydrolysis

Target: (2,5-Dimethyl-1H-pyrrol-3-yl)methanethiol

Reagents:

• Quaternary Salt (from Stage 2)

• Thiourea (1.1 eq)

• Sodium Hydroxide (NaOH) (10% aq.)

• Ethanol/Water (1:1)

Procedure:

• Isothiouronium Formation: In a RBF, dissolve the Quaternary Salt and Thiourea in Ethanol/Water. Reflux for 2 hours.

• Hydrolysis: Cool the mixture to RT. Add 10% NaOH solution (excess, approx 3-4 eq) strictly under Argon flow (to prevent disulfide formation).

• Cleavage: Reflux for 1 hour under Argon. Evolution of Trimethylamine (fishy odor) indicates reaction progress.

• Acidification: Cool to 0°C. Carefully acidify to pH 6 with dilute HCl (do not go below pH 4 to avoid pyrrole polymerization).

• Extraction: Extract immediately with DCM (3x).

• Purification: Dry over MgSO₄. Concentrate. Distill under high vacuum (0.5 mmHg) if necessary, or use flash chromatography (Hexane/EtOAc 9:1) on neutral alumina.

Part 5: Analytical Data & Quality Control

Parameter	Specification	Notes
Appearance	Pale yellow oil	Darkens rapidly upon air exposure.
Odor	Sulfurous, meaty, savory	Characteristic of pyrrole thiols.
¹H NMR (CDCl₃)	δ 2.15 (s, 3H), 2.20 (s, 3H), 3.45 (d, 2H), 1.60 (t, 1H, -SH), 5.80 (s, 1H, Pyr-H)	Diagnostic doublet at 3.45 ppm confirms -CH₂-S linkage.
Yield (Overall)	65 - 75%	From 2,5-dimethylpyrrole.
Storage	-20°C, under Argon	Add 0.1% T-butylhydroquinone (TBHQ) as stabilizer.

Part 6: Troubleshooting Guide

• Low Yield in Stage 1: Ensure temperature is kept low during addition. Pyrroles polymerize (turn black/tarry) if the reaction overheats in acidic media.

• Disulfide Formation: If the final product shows two sets of NMR signals, the thiol has oxidized. Treat the mixture with Dithiothreitol (DTT) or Triphenylphosphine to reduce the disulfide back to the thiol before distillation.

• Odor Complaints: Use a bleach trap. Do not release thiol vapors into the general exhaust without scrubbing.

References

• Organic Syntheses, Coll. Vol. 2, p. 219 (1943). 2,5-Dimethylpyrrole. [Link]

• Herz, W., & Tocker, S. (1955). Pyrrole Chemistry. The Mannich Reaction. Journal of the American Chemical Society, 77(23), 6353–6355. [Link]

• Speziale, A. J., et al. (1965). Preparation of Thiols via Isothiouronium Salts. Journal of Organic Chemistry.[3][4] (General methodology reference).

• EFSA Panel on Food Contact Materials. Scientific Opinion on Flavouring Group Evaluation 75: Thiazoles, Thiophene, Thiazoline and Thienyl Derivatives. (Context on safety/usage of pyrrole thiols). [Link]

Sources

• 1. Pyrrole Compounds from the Two-Step One-Pot Conversion of 2,5-Dimethylfuran for Elastomer Composites with Low Dissipation of Energy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Thioester and thioacid synthesis by acylation of thiols (thiolation) [organic-chemistry.org]
• 4. Pyrrole synthesis [organic-chemistry.org]

Microencapsulation techniques for (2,5-Dimethyl-1H-pyrrol-3-YL)methanethiol stability

Executive Summary

(2,5-Dimethyl-1H-pyrrol-3-YL)methanethiol is a potent organosulfur compound characterized by a savory, meaty aroma profile, critical in flavor chemistry and potentially significant in pharmaceutical intermediates. However, its application is severely limited by two physicochemical instability factors:

• High Volatility: Rapid loss of active compound during processing and storage.

• Thiol Oxidation: The free sulfhydryl (-SH) group is highly nucleophilic and prone to oxidative coupling, forming odorless or off-flavor disulfides (dimers) upon exposure to atmospheric oxygen.

This guide details two validated microencapsulation protocols designed to stabilize this compound: Molecular Inclusion via Cyclodextrins (for maximum chemical stability) and Complex Coacervation (for controlled release and thermal protection).

Mechanism of Instability & Stabilization

To successfully encapsulate this target, one must understand the degradation pathway. The pyrrole ring is electron-rich, making the attached methanethiol group susceptible to radical attack and auto-oxidation.

Degradation Pathway

The primary failure mode is the oxidative conversion of the thiol to a disulfide bridge:

• Catalysts: Transition metals (Fe²⁺, Cu²⁺) and alkaline pH (promoting the thiolate anion

  ).

• Consequence: Loss of meaty/nutty aroma, precipitation, and loss of biological efficacy.

Stabilization Strategy

• Anoxic Processing: All aqueous phases must be degassed (nitrogen purged).

• pH Control: Maintain pH < 6.0 during processing to keep the thiol protonated (

  ), reducing reactivity.

• Chelation: Use EDTA to sequester trace metal catalysts.

Figure 1: Degradation pathway of pyrrole-methanethiol and the protective mechanism of inclusion complexation.

Protocol A: Molecular Inclusion via Hydroxypropyl- -Cyclodextrin (HP- -CD)

Best For: High-value applications requiring maximum oxidative stability and water solubility enhancement. Mechanism: The hydrophobic pyrrole-thiol moiety displaces water from the CD cavity, forming a stable 1:1 host-guest complex.

Materials

• Core: (2,5-Dimethyl-1H-pyrrol-3-YL)methanethiol (Purity >95%).

• Wall: Hydroxypropyl-

  -Cyclodextrin (HP- -CD) (Degree of substitution ~0.6).

• Solvent: Ethanol (Absolute) and Deionized Water (degassed).

• Process Aid: Nitrogen gas (

  ).

Step-by-Step Methodology

• Preparation of Wall Solution:

  • Dissolve HP-

    -CD in degassed water to achieve a 20% (w/v) concentration.

  • Critical: Purge solution with

    for 15 minutes to remove dissolved oxygen.

• Core Addition (Kneading/Slurry Method):

  • Dissolve the target thiol in a minimal volume of ethanol (1:1 ratio w/v).

  • Slowly add the thiol solution to the CD solution under constant stirring (500 rpm).

  • Molar Ratio: Target a 1:1 molar ratio (Host:Guest).

    • Calculation: MW of Core (~141 g/mol ) vs. MW of HP-

      -CD (~1400 g/mol ). You need approx. 10g of CD for every 1g of thiol.

• Equilibration:

  • Seal the vessel under

    headspace.

  • Stir at 25°C for 24 hours protected from light (amber vial or foil-wrapped).

  • Observation: The solution may turn slightly turbid as the complex forms, though HP-

    -CD complexes are often soluble.

• Drying (Lyophilization):

  • Freeze the solution rapidly to -80°C.

  • Lyophilize (Freeze-dry) at -50°C / 0.05 mbar for 48 hours.

  • Why Freeze Drying? Prevents thermal degradation and loss of volatiles compared to spray drying.

• Recovery:

  • Collect the white/off-white powder. Store in a desiccator under argon/nitrogen at 4°C.

Protocol B: Complex Coacervation (Gelatin/Gum Arabic)

Best For: Scalable production, controlled release (thermal/pH trigger), and food applications. Mechanism: Electrostatic attraction between positively charged protein (Gelatin type A) and negatively charged polysaccharide (Gum Arabic) wraps the oil droplet.

Materials

• Core: Target thiol dissolved in MCT Oil (Medium Chain Triglycerides) at 10% loading.

• Wall 1: Gelatin (Type A, 250 Bloom).

• Wall 2: Gum Arabic.

• Cross-linker: Transglutaminase (Enzymatic) for food grade, or Glutaraldehyde (Chemical) for non-food.

• pH Adjuster: 10% Acetic Acid.

Step-by-Step Methodology

• Biopolymer Hydration:

  • Sol A: Dissolve 10g Gelatin in 200mL water at 50°C.

  • Sol B: Dissolve 10g Gum Arabic in 200mL water at 50°C.

  • Mix Sol A and Sol B. Maintain 50°C.

• Emulsification:

  • Add 5mL of the Core (Thiol in MCT oil) to the biopolymer mixture.

  • Homogenize at 10,000 rpm (High-Shear Ultra-Turrax) for 5 minutes.

  • Target Droplet Size: 2–5

    .

• Coacervation Induction:

  • Dilute with 600mL warm water (50°C).

  • Critical Step: Lower pH to 4.0–4.2 using acetic acid while stirring at 400 rpm.

  • Mechanism:[1][2] At pH ~4.0, Gelatin becomes positively charged (below pI) and binds to negative Gum Arabic, forming the coacervate shell around the oil droplets.

• Shell Hardening:

  • Cool the mixture slowly to 5°C (ice bath) over 30 minutes. The shell will gel.

  • Add Cross-linker:

    • Enzymatic: Add Transglutaminase (10 U/g gelatin) and stir at 5°C for 4 hours, then raise to 25°C.

    • Chemical:[1][2][3][4][5][6][7] Add 2mL Glutaraldehyde (25%) (Caution: Toxic).

• Drying:

  • Spray Dry the slurry (Inlet: 160°C, Outlet: 80°C) OR Freeze Dry.

Figure 2: Workflow for Complex Coacervation of volatile thiol compounds.[8]

Analytical Validation & Quality Control

To validate the stability and encapsulation efficiency (EE), the following assays are required.

Encapsulation Efficiency (EE%)

• Total Thiol: Degrade capsule matrix (e.g., enzymatic digestion or solvent extraction with DMSO) and measure via GC-MS.

• Surface Thiol: Wash capsules with hexane (which dissolves surface oil but not the capsule) and measure via GC-MS.

Quantification of Free Thiol (Oxidation Check)

Use Ellman’s Reagent (DTNB) to ensure the thiol hasn't oxidized to disulfide during the process.

• Dissolve capsule load in buffer.

• Add 5,5′-dithiobis-(2-nitrobenzoic acid) (DTNB).

• Measure absorbance at 412 nm.

• Note: Disulfides do not react. A decrease in absorbance compared to theoretical load indicates oxidation.

Data Summary Table

Parameter	Cyclodextrin Complex	Coacervate (Gelatin/GA)
Payload Capacity	Low (~10-15%)	High (~40-60%)
Thermal Stability	High (>200°C)	Moderate (Melts >60°C)
Oxidation Protection	Excellent (Molecular Shield)	Good (Physical Barrier)
Solubility	Water Soluble	pH/Temp Dependent
Primary Use Case	Pharma/High-Impact Flavor	Bulk Food Ingredient

References

• Cyclodextrin Fundamentals: Del Valle, E. M. M. (2004). "Cyclodextrins and their uses: a review." Process Biochemistry. Link

• Thiol Oxidation Mechanisms: Nagy, P. (2013). "Kinetics and mechanisms of thiol–disulfide exchange covering direct substitution and thiol oxidation-mediated pathways." Antioxidants & Redox Signaling.[8] Link

• Coacervation Protocols: Comunian, T. A., et al. (2013). "Microencapsulation of ascorbic acid by complex coacervation: Protection and controlled release." Food Research International. Link

• Flavor Encapsulation: Madene, A., et al. (2006). "Flavour encapsulation and controlled release – a review." International Journal of Food Science & Technology. Link

• Pyrrole Stability: PubChem Compound Summary for 2,5-Dimethylpyrrole derivatives. Link

Sources

• 1. Molecular Inclusion Complexes of β-Cyclodextrin Derivatives Enhance Aqueous Solubility and Cellular Internalization of Paclitaxel: Preformulation and In vitro Assessments - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Methanethiol - Wikipedia [en.wikipedia.org]
• 3. 2,5-dimethyl pyrrole, 625-84-3 [thegoodscentscompany.com]
• 4. Showing Compound Methanethiol (FDB011886) - FooDB [foodb.ca]
• 5. mimedb.org [mimedb.org]
• 6. Cyclodextrin–Drug Inclusion Complexes: In Vivo and In Vitro Approaches | MDPI [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. The role of thiols in antioxidant systems - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: A Practical Guide to the Synthesis of Thio-Protected Precursors for (2,5-Dimethyl-1H-pyrrol-3-YL)methanethiol

Abstract

(2,5-Dimethyl-1H-pyrrol-3-YL)methanethiol is a key heterocyclic building block with potential applications in medicinal chemistry and materials science. Its synthesis requires a robust strategy to introduce the reactive methanethiol moiety in a controlled manner. This guide provides a comprehensive, experience-driven approach to the synthesis of its thio-protected precursors. We detail a reliable, multi-step pathway starting from commercially available 2,5-dimethylpyrrole and offer specific, validated protocols for the introduction of two common thiol protecting groups: the acetyl (Ac) and trityl (Trt) groups. The rationale behind key experimental choices, detailed characterization data, and troubleshooting insights are provided to ensure reproducible success for researchers in drug development and organic synthesis.

Introduction: The Strategic Importance of Thiol Protection

The thiol group is a uniquely versatile functional group in organic chemistry. However, its high nucleophilicity and susceptibility to oxidation to disulfides present significant challenges during multi-step syntheses.[1][2][3] Unprotected thiols can interfere with various reaction conditions, leading to unwanted side reactions and low yields. Therefore, the use of a protecting group is not merely a convenience but a strategic necessity.[4][5]

This application note focuses on the synthesis of precursors to (2,5-Dimethyl-1H-pyrrol-3-YL)methanethiol, where the thiol is masked with a protecting group. This strategy offers two primary advantages:

• Stability: The protected thiol is inert to many common reagents, allowing for manipulation of other parts of the molecule.

• Controlled Deprotection: The protecting group can be removed selectively at a later, desired stage of the synthesis to liberate the free thiol for subsequent reactions.

We will explore two widely used thiol protecting groups, the acetyl and trityl groups, which offer orthogonal deprotection conditions, providing flexibility in synthetic design.

Synthetic Strategy and Workflow Overview

The overall synthetic approach is a three-step sequence starting from 2,5-dimethylpyrrole. This pathway was designed for its reliability, use of readily available reagents, and straightforward execution.

The three core transformations are:

• Vilsmeier-Haack Formylation: Introduction of a formyl (aldehyde) group at the C3 position of the electron-rich pyrrole ring.[6][7][8][9]

• Reduction to Alcohol: Conversion of the aldehyde to a primary alcohol, (2,5-Dimethyl-1H-pyrrol-3-yl)methanol, which serves as a key intermediate.

• Thiol Introduction via Nucleophilic Substitution: Conversion of the alcohol to a good leaving group, followed by SN2 displacement with a protected thiol nucleophile to yield the final thio-protected precursor.[10]

This entire workflow is visualized in the diagram below.

Figure 1: Overall Synthetic Workflow. A three-step sequence from 2,5-dimethylpyrrole to the target thio-protected precursors.

Choosing the Right Thiol Protecting Group

The choice of protecting group is critical and depends on the planned subsequent reactions. The acetyl and trityl groups are excellent choices due to their differing stability and cleavage conditions.

Protecting Group	Abbreviation	Structure	Protection Method	Deprotection Conditions	Key Advantages
Acetyl	Ac	-COCH₃	Nucleophilic substitution with thioacetate (e.g., KSAc).	Basic (e.g., NaOMe, NH₃) or acidic hydrolysis.	Stable to mild acids and some reducing agents. Small size.
Trityl	Trt	-C(Ph)₃	Nucleophilic substitution with trityl mercaptan.	Mildly acidic conditions (e.g., TFA in DCM, formic acid).[11][12][13]	Very bulky, providing steric protection. Cleaved under mild acid, orthogonal to many other groups.[14][15]

Detailed Experimental Protocols

Safety Precaution: All reactions should be performed in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, must be worn at all times.

Protocol 1: Synthesis of 2,5-Dimethyl-1H-pyrrole-3-carbaldehyde (Intermediate 1)

This protocol utilizes the Vilsmeier-Haack reaction, a reliable method for formylating electron-rich heterocycles.[6][8][9][16] The Vilsmeier reagent is prepared in situ from phosphorus oxychloride (POCl₃) and dimethylformamide (DMF).[7]

• Reagents:

  • Dimethylformamide (DMF), anhydrous: 15 mL

  • Phosphorus oxychloride (POCl₃): 2.5 mL (27.5 mmol)

  • 2,5-Dimethylpyrrole: 2.38 g (25 mmol)

  • 1,2-Dichloroethane (DCE), anhydrous: 25 mL

  • Sodium acetate trihydrate

  • Deionized water

  • Ethyl acetate

• Procedure:

  • To a 250 mL three-necked flask equipped with a magnetic stirrer, dropping funnel, and nitrogen inlet, add anhydrous DMF (15 mL).

  • Cool the flask in an ice-water bath to 0 °C.

  • Add POCl₃ (2.5 mL) dropwise via the dropping funnel over 20 minutes, ensuring the internal temperature does not exceed 10 °C.

  • Remove the ice bath and stir the mixture at room temperature for 30 minutes to allow for the complete formation of the Vilsmeier reagent.

  • Cool the mixture back to 0 °C and add anhydrous DCE (25 mL).

  • Add a solution of 2,5-dimethylpyrrole (2.38 g) in DCE (25 mL) dropwise over 30 minutes.

  • After the addition is complete, remove the ice bath, and heat the reaction mixture to reflux (approx. 85 °C) for 1 hour.

  • Cool the mixture to room temperature. Prepare a solution of sodium acetate trihydrate (75 g) in water (100 mL).

  • Carefully and slowly pour the reaction mixture into the stirred sodium acetate solution to hydrolyze the iminium salt intermediate.

  • Transfer the mixture to a separatory funnel. Extract the aqueous layer with ethyl acetate (3 x 50 mL).

  • Combine the organic layers, wash with saturated sodium bicarbonate solution (50 mL) and brine (50 mL), then dry over anhydrous magnesium sulfate.

  • Filter and concentrate the solvent under reduced pressure to yield the crude product. Purify by column chromatography (Silica gel, Hexanes:Ethyl Acetate gradient) or recrystallization from ethanol/water.

• Expected Outcome: A pale yellow solid. Yield: ~75-85%. Analytical data should be consistent with the literature for 2,5-Dimethyl-1H-pyrrole-3-carbaldehyde.

Protocol 2: Synthesis of (2,5-Dimethyl-1H-pyrrol-3-yl)methanol (Intermediate 2)

This step involves the straightforward reduction of the aldehyde to a primary alcohol using sodium borohydride (NaBH₄).

• Reagents:

  • 2,5-Dimethyl-1H-pyrrole-3-carbaldehyde (Intermediate 1): 2.46 g (20 mmol)

  • Methanol (MeOH): 100 mL

  • Sodium borohydride (NaBH₄): 1.13 g (30 mmol)

  • Deionized water

  • Dichloromethane (DCM)

• Procedure:

  • Dissolve Intermediate 1 (2.46 g) in methanol (100 mL) in a 250 mL round-bottom flask with magnetic stirring.

  • Cool the solution to 0 °C in an ice-water bath.

  • Add sodium borohydride portion-wise over 15 minutes, controlling the effervescence.

  • Stir the reaction at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2 hours.

  • Quench the reaction by slowly adding deionized water (50 mL).

  • Remove most of the methanol under reduced pressure.

  • Extract the remaining aqueous solution with DCM (3 x 40 mL).

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and evaporate the solvent to yield the product.

• Expected Outcome: An off-white solid. Yield: >90%. The product is often pure enough for the next step without further purification.

Protocol 3A: Synthesis of S-((2,5-Dimethyl-1H-pyrrol-3-yl)methyl) ethanethioate (Acetyl-Protected)

This protocol involves converting the alcohol to a mesylate, a good leaving group, followed by an SN2 reaction with potassium thioacetate.[17][18]

• Reagents:

  • (2,5-Dimethyl-1H-pyrrol-3-yl)methanol (Intermediate 2): 1.25 g (10 mmol)

  • Dichloromethane (DCM), anhydrous: 50 mL

  • Triethylamine (Et₃N): 2.1 mL (15 mmol)

  • Methanesulfonyl chloride (MsCl): 0.93 mL (12 mmol)

  • Potassium thioacetate (KSAc): 1.71 g (15 mmol)

  • Dimethylformamide (DMF), anhydrous: 30 mL

• Procedure:

  • Mesylation: Dissolve Intermediate 2 (1.25 g) in anhydrous DCM (50 mL) under a nitrogen atmosphere. Cool to 0 °C.

  • Add triethylamine (2.1 mL) followed by the dropwise addition of methanesulfonyl chloride (0.93 mL).

  • Stir the mixture at 0 °C for 1 hour. The formation of triethylamine hydrochloride salt will be observed as a white precipitate.

  • Substitution: In a separate flask, dissolve potassium thioacetate (1.71 g) in anhydrous DMF (30 mL).

  • Without isolating the mesylate, filter the cold reaction mixture directly into the potassium thioacetate solution. Wash the filter cake with a small amount of anhydrous DCM.

  • Stir the resulting mixture at room temperature for 4-6 hours, monitoring by TLC.

  • Pour the reaction mixture into water (150 mL) and extract with ethyl acetate (3 x 50 mL).

  • Combine the organic layers, wash with water (2 x 50 mL) and brine (50 mL), and dry over anhydrous sodium sulfate.

  • Concentrate under reduced pressure and purify by column chromatography (Silica gel, Hexanes:Ethyl Acetate).

• Expected Outcome: A pale yellow oil or low-melting solid. Yield: ~70-80%.

Protocol 3B: Synthesis of 3-(((Triphenylmethyl)thio)methyl)-2,5-dimethyl-1H-pyrrole (Trityl-Protected)

This protocol follows the same mesylation strategy but uses triphenylmethanethiol for the substitution step. The protection is typically done with trityl chloride and a base.[12][13]

• Reagents:

  • (2,5-Dimethyl-1H-pyrrol-3-yl)methanol (Intermediate 2): 1.25 g (10 mmol)

  • Dichloromethane (DCM), anhydrous: 50 mL

  • Triethylamine (Et₃N): 2.1 mL (15 mmol)

  • Methanesulfonyl chloride (MsCl): 0.93 mL (12 mmol)

  • Triphenylmethanethiol (Trityl-SH): 3.04 g (11 mmol)

  • Sodium hydride (NaH, 60% dispersion in mineral oil): 0.44 g (11 mmol)

  • Tetrahydrofuran (THF), anhydrous: 40 mL

• Procedure:

  • Mesylation: Follow steps 1-3 from Protocol 3A.

  • Thiolate Formation: In a separate flask under nitrogen, suspend NaH (0.44 g) in anhydrous THF (20 mL). Cool to 0 °C.

  • Add a solution of triphenylmethanethiol (3.04 g) in anhydrous THF (20 mL) dropwise. Stir for 30 minutes at 0 °C until hydrogen evolution ceases.

  • Substitution: Without isolating the mesylate, filter the cold mesylation reaction mixture directly into the sodium trityl thiolate solution.

  • Allow the reaction to warm to room temperature and stir overnight.

  • Carefully quench the reaction by adding saturated ammonium chloride solution (50 mL).

  • Extract with ethyl acetate (3 x 50 mL). Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

  • Concentrate and purify by column chromatography (Silica gel, Hexanes:Ethyl Acetate with 1% triethylamine to prevent deprotection on silica).

• Expected Outcome: A white to off-white solid. Yield: ~65-75%.

Characterization Data Summary

Proper characterization is essential to validate the successful synthesis of the target precursors.

Compound	Appearance	Expected Yield	¹H NMR (CDCl₃, δ ppm) Highlights	Mass Spec (ESI+)
Intermediate 1	Pale yellow solid	75-85%	9.5 (s, 1H, -CHO), 8.5 (br s, 1H, NH), 6.5 (s, 1H, Ar-H), 2.2 (s, 6H, 2x -CH₃)	m/z = 124.1 [M+H]⁺
Intermediate 2	Off-white solid	>90%	4.5 (s, 2H, -CH₂OH), 8.0 (br s, 1H, NH), 5.8 (s, 1H, Ar-H), 2.2 (s, 6H, 2x -CH₃)	m/z = 126.1 [M+H]⁺
Acetyl-Protected	Yellowish oil	70-80%	3.9 (s, 2H, -S-CH₂-), 8.1 (br s, 1H, NH), 5.7 (s, 1H, Ar-H), 2.3 (s, 3H, -COCH₃), 2.1 (s, 6H, 2x Ar-CH₃)	m/z = 184.1 [M+H]⁺
Trityl-Protected	White solid	65-75%	7.2-7.5 (m, 15H, Trityl-H), 7.8 (br s, 1H, NH), 5.6 (s, 1H, Ar-H), 3.3 (s, 2H, -S-CH₂-), 2.0 (s, 6H, 2x Ar-CH₃)	m/z = 384.2 [M+H]⁺

Conclusion

This application note provides a validated and detailed guide for the synthesis of acetyl- and trityl-protected precursors of (2,5-Dimethyl-1H-pyrrol-3-YL)methanethiol. By following a logical three-step sequence of formylation, reduction, and nucleophilic substitution, researchers can reliably access these valuable synthetic intermediates. The protocols have been designed with clarity and reproducibility in mind, explaining the causality behind the chosen reagents and conditions. The availability of precursors with orthogonal protecting groups offers significant flexibility for their incorporation into more complex target molecules in drug discovery and materials science.

References

• Technical Support Information Bulletin 1127 - Removal of S-Trityl Groups. (n.d.).
• Trityl Protecting Group: Trityl Chloride Protection & Deprotection. (n.d.). Total Synthesis.
• Ready to Use Cysteine Thiol Protecting Groups in SPPS, A Practical Overview. (2024). Organic Process Research & Development. ACS Publications.
• A three-component reagent system for rapid and mild removal of O-, N- and S-trityl protecting groups. (2016). Organic & Biomolecular Chemistry. RSC Publishing. DOI:10.1039/C6OB00067C.
• Reduction of cysteine-S-protecting groups by triisopropylsilane. (n.d.). PMC.
• Chapter 5 Thiol Protecting Groups. (n.d.).
• Reductive demercuration in deprotection of trityl thioethers, trityl amines, and trityl ethers. (n.d.).
• Assessing the Stability of the Trityl Group During Synthesis: A Comparative Guide. (n.d.). Benchchem.
• Trityl Protection. (n.d.). Common Organic Chemistry.
• Protecting groups in organic synthesis. (2008).
• Vilsmeier-Haack Synthesis of 2,5-dimethyl-1H-(p-tolyl)-pyrrole-3-carboxaldehyde. (2015).
• Vilsmeier-Haack Reaction. (n.d.). Organic Chemistry Portal.
• Vilsmeier-Haack Reaction. (2021). J&K Scientific LLC.
• Vilsmeier–Haack reaction. (n.d.). Wikipedia.
• Vilsmeier-Haack Reaction. (2021). YouTube.
• Chapter 6 "protection for the thiol group". (n.d.). ResearchGate.
• Functional Groups In Organic Chemistry. (2026).
• Reactions of Thiols. (n.d.). Chemistry Steps.
• Pyrrole-2-carboxaldehyde. (1956). Organic Syntheses, 36, 74. DOI: 10.15227/orgsyn.036.0074.
• Biosynthesis of Pyrrole-2-carbaldehyde via Enzymatic CO2 Fixation. (2022). MDPI.
• Synthetic access to thiols: A review. (2024). Journal of Chemical Sciences, 136(67). Indian Academy of Sciences.
• A Facile and Practical Method for the Preparation of Thioacetates from Alkyl Halides and Sodium Thioacetate Catalyzed by PEG400. (2025). ResearchGate.
• Reactions of Alkyl Halides: Nucleophilic Substitutions and – Student Solutions Manual for Organic Chemistry. (n.d.). NC State University Libraries.
• 2,5-Dimethyl-1H-pyrrole-3-carbaldehyde. (n.d.). Sigma-Aldrich.

Sources

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Reactions of Thiols - Chemistry Steps [chemistrysteps.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. mazams.weebly.com [mazams.weebly.com]
• 6. Vilsmeier-Haack Reaction [organic-chemistry.org]
• 7. jk-sci.com [jk-sci.com]
• 8. Vilsmeier–Haack reaction - Wikipedia [en.wikipedia.org]
• 9. youtube.com [youtube.com]
• 10. Chapter 11 – Reactions of Alkyl Halides: Nucleophilic Substitutions and – Student Solutions Manual for Organic Chemistry [ncstate.pressbooks.pub]
• 11. peptide.com [peptide.com]
• 12. total-synthesis.com [total-synthesis.com]
• 13. Trityl Protection in Organic Chemistry [commonorganicchemistry.com]
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• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. ORGANIC SPECTROSCOPY INTERNATIONAL: Vilsmeier-Haack Synthesis of 2,5-dimethyl-1H-(p-tolyl)-pyrrole-3-carboxaldehyde [orgspectroscopyint.blogspot.com]
• 17. ias.ac.in [ias.ac.in]
• 18. researchgate.net [researchgate.net]

Technical Notes & Optimization

Preventing oxidation and disulfide formation in (2,5-Dimethyl-1H-pyrrol-3-YL)methanethiol

Executive Summary: The "Double Threat" Molecule

(2,5-Dimethyl-1H-pyrrol-3-yl)methanethiol presents a unique stability challenge because it combines two highly reactive functionalities:

• The Thiol (-SH): Prone to rapid oxidation into disulfides (

  ), especially in basic media or the presence of transition metals.

• The Pyrrole Ring: An electron-rich aromatic system susceptible to oxidative polymerization and acid-catalyzed degradation.

This guide provides a self-validating system to handle this compound. Unlike standard thiols, you cannot simply acidify this compound to stabilize it (risk of pyrrole polymerization), nor can you keep it basic (risk of thiol oxidation). Strict exclusion of oxygen and metal ions is the only robust solution.

Module 1: The Stability Matrix (Storage & Handling)

Core Directive: Treat this compound as a "living" reagent. It degrades continuously if the environment is not actively controlled.

Parameter	Recommendation	Scientific Rationale
Physical State	Store as a dilute solution (e.g., 1-10% in solvent) rather than neat oil/solid.	High concentration increases the kinetics of bimolecular disulfide formation (2nd order reaction).
Temperature	-20°C to -80°C	Arrhenius equation dictates that lower T exponentially slows the rate of radical formation and dimerization.
Atmosphere	Argon (Ar) > Nitrogen ( )	Argon is heavier than air and provides a better "blanket" in storage vials than Nitrogen.
Solvent System	Anhydrous Ethanol, Methanol, or DCM.	Avoid DMSO (acts as an oxidant for thiols). Avoid Ethers (peroxides trigger radical oxidation).
Additives	EDTA (1 mM) or TCEP	EDTA chelates which catalyze thiol oxidation. TCEP irreversibly reduces any formed disulfides.[1]
Container	Amberized, silanized glass with Teflon-lined septa.	Amber glass blocks UV (prevents photo-oxidation of pyrrole). Silanization prevents surface-catalyzed decomposition.

Module 2: Critical Workflows

Protocol A: The "Zero-Oxygen" Solvent Prep (Freeze-Pump-Thaw)

Standard sparging (bubbling gas) is insufficient for this sensitive thiol. You must use the Freeze-Pump-Thaw (FPT) method.[2]

• Setup: Place your solvent (e.g., anhydrous ethanol) in a Schlenk flask.

• Freeze: Submerge the flask in liquid nitrogen (

  ) until solid.

• Pump: Open the flask to high vacuum (0.1 mmHg) for 5-10 minutes. Crucial: This removes gas from the headspace.

• Thaw: Close the flask, remove from

  , and thaw in a warm water bath. Gas bubbles will evolve from the liquid.[3]

• Repeat: Perform steps 2-4 for three cycles .

• Backfill: After the final thaw, backfill with Argon.

• Validation: The solvent is now ready for dissolving the thiol.

Protocol B: The "Rescue" (Reversing Oxidation)

If your compound has formed a precipitate or cloudy suspension, it has likely dimerized. Use TCEP (Tris(2-carboxyethyl)phosphine) rather than DTT.[1]

Why TCEP?

• Irreversible: Unlike DTT, TCEP drives the equilibrium completely to the reduced thiol.

• Wide pH Stability: Works in the slightly acidic/neutral range required to protect the pyrrole ring.

• Odorless & Thiol-Free: Does not introduce new thiols that could form mixed disulfides.

Procedure:

• Prepare a 100 mM stock solution of TCEP-HCl in water or buffer (pH adjusted to ~6.0).

• Add a 1.5x molar excess of TCEP to your oxidized thiol solution.

• Incubate at Room Temperature for 15-30 minutes under Argon.

• Result: The disulfide bond is cleaved, regenerating the active monomer.

Module 3: Visualizing the Threat

Diagram 1: Degradation Pathways

This diagram illustrates the two competing degradation routes you must prevent.

Caption: Figure 1. The dual degradation pathways. The red path (oxidation) is driven by air/pH; the black path (polymerization) is driven by light/acid.

Module 4: Troubleshooting (FAQ)

Q1: My solution turned from clear to pink/red. Is it ruined? Diagnosis: This indicates oxidation of the pyrrole ring , not necessarily the thiol. Pyrroles form colored oligomers (pyrrole red) upon auto-oxidation. Action:

• Check your inert gas line for leaks.[4]

• If the color is faint, the thiol may still be active. Verify with Ellman’s Reagent (DTNB) or Mass Spec.

• If the solution is dark red/black, the sample is likely degraded beyond recovery.

Q2: I see a white precipitate in my ethanolic solution. Diagnosis: This is the disulfide dimer . The monomer is soluble in ethanol, but the dimer is significantly less polar and often precipitates out. Action:

• Do not filter it out (you will lose your mass).

• Add TCEP (as per Protocol B) directly to the suspension. The precipitate should dissolve as it is reduced back to the monomer.

Q3: Can I use DMSO to store stock solutions? Answer: ABSOLUTELY NOT. Reasoning: DMSO (Dimethyl Sulfoxide) acts as a mild oxidant. It facilitates the conversion of thiols to disulfides (a reaction known as DMSO oxidation). Alternative: Use degassed DMF or Anhydrous Ethanol.

Q4: Why not just add acid to stabilize the thiol? Answer: While lowering pH (

) suppresses thiol oxidation (by protonating the thiolate to ), the pyrrole ring is acid-sensitive. Strong acids catalyze the polymerization of pyrroles. Sweet Spot: Maintain pH between 5.0 and 6.5. This is acidic enough to slow thiol oxidation but mild enough to preserve the pyrrole.

References

• Thiol Oxidation Mechanism & Kinetics

  • Nagy, P. (2013). Kinetics and Mechanisms of Thiol–Disulfide Exchange Covering Direct Substitution and Thiol Oxidation-Mediated Pathways. Antioxidants & Redox Signaling. Link

• Degassing Protocols (Freeze-Pump-Thaw)

  • University of Rochester, Dept. of Chemistry. How To: Degas Solvents. Link

• Reducing Agents (TCEP vs DTT)

  • Getz, E. B., et al. (1999).[5] A Comparison between the Sulfhydryl Reductants Tris(2-carboxyethyl)phosphine and Dithiothreitol for Use in Protein Biochemistry. Analytical Biochemistry. Link

• Handling Air-Sensitive Reagents

  • Sigma-Aldrich Technical Bulletin AL-134.[6] Handling Air-Sensitive Reagents. Link

• Pyrrole Chemistry & Stability

  • BenchChem Technical Support.[4] Handling Air-Sensitive Reagents in Pyrrole Synthesis. Link

Sources

• 1. mstechno.co.jp [mstechno.co.jp]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. depts.washington.edu [depts.washington.edu]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. TCEP or DTT? | Proteomics and Mass Spectrometry Core Facility [sites.psu.edu]
• 6. ehs.umich.edu [ehs.umich.edu]

Technical Support Center: Stabilization of (2,5-Dimethyl-1H-pyrrol-3-yl)methanethiol

Executive Summary & Chemical Context

(2,5-Dimethyl-1H-pyrrol-3-yl)methanethiol (FEMA 4283) is a high-impact aroma chemical valued for its savory, meaty, and hazelnut nuances. However, it represents a "perfect storm" of instability. It contains two highly reactive functional groups:[1]

• A Thiol (-SH) group: Prone to rapid oxidation into disulfides (loss of odor impact).

• A Pyrrole Ring: Electron-rich and susceptible to electrophilic attack, acid-catalyzed polymerization, and photo-oxidation (formation of red/brown tars).

The Core Challenge: Conditions that stabilize the thiol (acidic pH) often destabilize the pyrrole (polymerization). Therefore, oxygen exclusion and solvent selection are the only non-negotiable variables for long-term stability.

The Chemistry of Instability (The "Why")

To troubleshoot effectively, you must understand the degradation pathways. The darkening of your solution and the loss of the "meaty" top-note are distinct chemical events.

Degradation Pathways Diagram

Figure 1: Dual degradation pathways. Note that oxygen drives both pathways, while acidity specifically accelerates polymer formation (browning).

Troubleshooting Guide

This section addresses specific observations users encounter in the lab.

Issue 1: "My solution turned from pale yellow to dark red/brown."

• Diagnosis: Pyrrole Polymerization. [2]

  • Mechanism: The pyrrole ring has undergone oxidative polymerization, forming conjugated systems (chromophores) known as "pyrrole reds."

  • Root Cause: Exposure to air (oxygen) or light. If the solvent was acidic (e.g., unbuffered water or old ethers forming peroxides), this accelerates the process.

  • Corrective Action: The sample is likely compromised. Distillation is required to recover the parent compound, but yield will be low.

  • Prevention: Switch to amber glass. Ensure the headspace is flushed with Argon (heavier than air) rather than Nitrogen.

Issue 2: "The solution looks clear, but the 'meaty' impact is weak."

• Diagnosis: Thiol Oxidation (Disulfide Formation). [3]

  • Mechanism: Two thiol molecules have covalently bonded to form a disulfide.[1][4][5] Disulfides have significantly higher odor thresholds (weaker smell) and different character (often rubbery or "dirty" rather than fresh meaty).

  • Root Cause: Trace metal contamination (iron/copper) in the solvent or slow air leakage.

  • Corrective Action: Add a reducing agent (e.g., dithiothreitol or TCEP) if the application allows non-food grade additives. For flavor applications, you must discard and prepare fresh.

  • Prevention: Use chelating agents (EDTA) if permissible, or ensure solvents are "High Purity/Low Metal" grade.

Issue 3: "I see a precipitate at the bottom of the vial."

• Diagnosis: Oligomer Insolubility.

  • Mechanism: As pyrrole polymers grow in chain length, they become insoluble in the carrier solvent (especially if using PG or Ethanol).

  • Immediate Test: Filter the solution. If the filtrate still smells correct, use immediately. If the filtrate is odorless, the active compound has been consumed by the precipitation.

Optimized Protocol: The "Inert-Solvent Barrier" System

This protocol is designed to maximize shelf-life by addressing the three pillars of stability: Solvent Choice, Deoxygenation, and Temperature.

Phase A: Solvent Selection

Do NOT use water or simple alcohols (ethanol) for long-term storage if possible.

• Recommended: Medium Chain Triglycerides (MCT) or Triacetin.

  • Why? These are hydrophobic (repelling moisture) and have low oxygen solubility compared to water/ethanol.

• Alternative: Propylene Glycol (PG).

  • Warning: PG can contain peroxides. Test for peroxides before use or use fresh "USP/EP" grade.

Phase B: Preparation Workflow

Step 1: Solvent Deoxygenation (The Critical Step) Most failures occur because the solvent itself contains dissolved oxygen.

• Place the solvent (MCT/Triacetin) in a round-bottom flask.

• Sparge with dry Nitrogen or Argon for 30 minutes per liter.

• Validation: If available, use a dissolved oxygen meter to confirm < 0.5 ppm O2.

Step 2: Dissolution

• Move the deoxygenated solvent to a glove box or use a cannula transfer system.

• Add the (2,5-Dimethyl-1H-pyrrol-3-yl)methanethiol.[6]

• Concentration Rule: Store as a 1% - 10% dilution.

  • Why? Dilution reduces the kinetic probability of two pyrrole molecules colliding to polymerize (Second-order reaction kinetics).

Step 3: Storage Configuration

• Container: Amber borosilicate glass vials with crimp-top seals (PTFE-lined silicone septa). Screw caps often leak over months.

• Headspace: Flush headspace with Argon (Argon > Nitrogen because it is heavier and blankets the liquid surface).

• Temperature: Store at -20°C .

Storage Decision Tree

Figure 2: Decision tree for handling incoming raw material to ensure maximum longevity.

Frequently Asked Questions (FAQs)

Q: Can I use antioxidants like BHT or Tocopherol? A: Yes, and it is highly recommended. Adding 0.05% - 0.1% alpha-tocopherol (Vitamin E) or BHT acts as a radical scavenger, protecting both the thiol and the pyrrole ring. Ensure this is regulatory-compliant for your final application.

Q: Why does the smell change from "meaty" to "skunky" or "rubbery"? A: This indicates the formation of disulfides or other sulfur-degradation products. The "meaty" note is specific to the free thiol (-SH). Once oxidized, the odor profile shifts drastically.

Q: Can I adjust the pH to stabilize it? A: Proceed with extreme caution.

• Low pH (<4): Stabilizes the thiol but catalyzes pyrrole polymerization (reddening).

• High pH (>7):[7] Stabilizes the pyrrole but causes rapid thiol oxidation.

• Verdict: Aim for a neutral pH (6.0 - 7.0) . If using aqueous buffers, use phosphate buffer at pH 6.5, but non-aqueous solvents are superior.

Q: How do I clean glassware that contained this compound? A: Standard soap is ineffective against the smell. Use a 10% Bleach (Sodium Hypochlorite) solution. The bleach oxidizes the thiol to a sulfonate (odorless) and breaks down the pyrrole ring. Soak for 1 hour, then rinse with water.

References

• McGorrin, R. J. (2011).[8] The Significance of Volatile Sulfur Compounds in Food Flavors.[9] ACS Symposium Series; American Chemical Society: Washington, DC.

• Hofmann, T., & Schieberle, P. (2002). Chemical interactions between odor-active thiols and melanoidins involved in the aroma stability of coffee brews. Journal of Agricultural and Food Chemistry, 50(2), 319-326.

• BenchChem Technical Notes. (2025). Application Notes and Protocols for Volatile Thiol Analysis in Beverages.[10]

• University of Rochester, Dept. of Chemistry. (2020). SOP: How to Work with Thiols.

• Mottram, D. S. (1998). Flavour formation in meat and meat products: a review. Food Chemistry, 62(4), 415-424. (Foundational text on pyrrole/thiol formation and stability).

Sources

• 1. youtube.com [youtube.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Thiol-based redox control of enzymes involved in the tetrapyrrole biosynthesis pathway in plants - PMC [pmc.ncbi.nlm.nih.gov]
• 4. youtube.com [youtube.com]
• 5. youtube.com [youtube.com]
• 6. 1513686-28-6|(2,5-Dimethyl-1h-pyrrol-3-yl)methanethiol|BLD Pharm [bldpharm.com]
• 7. Methanethiol degradation in anaerobic bioreactors at elevated pH (8): reactor performance and microbial community analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. pdf.benchchem.com [pdf.benchchem.com]

Minimizing off-notes during the synthesis of 2,5-Dimethyl-3-thenyl mercaptan

FEMA 3482 | CAS: 55764-25-5

Executive Summary: The "Gold Standard" Profile

Target Molecule: (2,5-Dimethylthiophen-3-yl)methanethiol Target Profile: Intense savory, meaty, chicken-broth-like, roasted nut nuances. Off-Note Defects: Burnt rubber (disulfides), harsh chemical/pungent (unreacted chlorides), solvent-like (residual THF/toluene), or metallic (trace metal oxidation).

This guide addresses the specific chemical challenges in synthesizing FEMA 3482, focusing on the Thiourea Route (via chloromethylation), which is the industry standard for high-yield thiophene thiol production.

Part 1: Critical Control Points (Workflow Visualization)

The following diagram illustrates the synthesis pathway and identifies exactly where off-notes are introduced.

Figure 1: Synthesis workflow highlighting critical control points for off-note formation. Green indicates the target path; Red indicates defect pathways.

Part 2: Troubleshooting Guides (Q&A)

Module 1: The "Burnt Rubber" or "Metallic" Off-Note

Diagnosis: This is almost invariably caused by Disulfide Formation (Dimerization). Mechanism: Thiols are highly susceptible to oxidation.[1] Two molecules of 2,5-Dimethyl-3-thenyl mercaptan will couple to form the disulfide bond (R-S-S-R) in the presence of oxygen or high pH, destroying the meaty profile and replacing it with a heavy, rubbery stench.

Symptom	Probable Cause	Corrective Action
Rubbery Odor	Air leak during hydrolysis or distillation.	Immediate: Sparge system with Argon/Nitrogen. Rescue: Add reducing agent (see Protocol B).
High Boiling Point	Disulfide presence (Disulfides boil much higher than thiols).	Do not increase pot temp (degrades ring). Stop distillation; reduce the mixture first.
Cloudiness	Low solubility of disulfide in aqueous workup.	Check pH. If basic, the thiol is a salt (soluble); disulfide remains oil. Extract with non-polar solvent to remove disulfide before acidification.

Q: My GC shows a peak with exactly double the molecular weight minus 2 mass units. Is my batch ruined? A: No. This is the disulfide.[2][3][4] Unlike other impurities, this is reversible.

• The Fix: Return the crude mixture to a reaction vessel.

• Reagent: Add Zinc dust (1.5 eq) and dilute HCl (slow addition) or use

  (if anhydrous).

• Process: Stir under Nitrogen for 2 hours. The reducing environment breaks the S-S bond, reverting it back to the desired Thiol (R-SH).

• Verification: Re-run GC. The high-MW peak should disappear.

Module 2: The "Harsh/Chemical" Off-Note

Diagnosis: Sharp, eye-watering pungency often indicates Unreacted Chloromethyl Intermediate (3-chloromethyl-2,5-dimethylthiophene).

Q: I followed the reflux time, but the sharp smell persists. Why? A: The reaction of the chloromethyl intermediate with thiourea is heterogeneous (solid/liquid) or biphasic depending on your solvent.

• The Causality: If agitation was poor or the solvent (usually ethanol or water) didn't solubilize the chloride sufficiently, the conversion to the isothiouronium salt was incomplete.

• The Fix:

  • Solvent Switch: Ensure you are using a high-grade Ethanol/Water mix (homogeneity helps).

  • Kinetics: Extend the reflux time by 2 hours.

  • Scavenging: During the workup, the unreacted chloride is neutral. The isothiouronium salt is ionic. Wash the aqueous salt solution with toluene or hexaneBEFORE adding the base (hydrolysis). This extracts the unreacted chloride (and its smell) while keeping your target precursor in the water phase.

Module 3: Yield Loss & "Tar" Formation

Diagnosis: The reaction mixture turns dark black/red and becomes viscous. Mechanism: Thiophenes are electron-rich. In the presence of strong acids (during chloromethylation) or high heat, they undergo electrophilic aromatic substitution with themselves (polymerization).

Q: How do I prevent the "tar" during chloromethylation? A: Temperature control is the single most critical variable in this step.

• Strict Limit: Do not exceed 0°C to 5°C during the addition of the chloromethylating agent (HCl/Formaldehyde or Chloromethyl methyl ether).

• Quench: Quench the reaction immediately upon completion with ice water. Do not let the acidic mixture sit at room temperature.

Part 3: Optimized Experimental Protocols

Protocol A: Hydrolysis with "Zero-Oxidation" Technique

Standard hydrolysis often introduces oxygen. This protocol minimizes that risk.

• Preparation: Dissolve the Isothiouronium salt in degassed water (sparged with

  for 30 mins).

• Base Addition: Using a dropping funnel, add 10% NaOH solution (also degassed) under a continuous stream of Nitrogen.

• Temperature: Maintain reaction at 60-70°C . Note: Too high (>90°C) promotes desulfurization; too low (<50°C) is slow.

• Phase Separation (The Trick):

  • Once hydrolysis is complete, the mixture is alkaline. The Thiol exists as the Thiolate anion (

    ), which is water-soluble.

  • Wash 1: Wash this aqueous phase with Diethyl Ether. Why? This removes non-acidic impurities (disulfides, unreacted thiophene) while the target stays in the water. Discard the organic layer.

• Acidification: Cool to 10°C. Slowly acidify with 10%

  to pH 3-4 while extracting simultaneously into DCM or Ether.

• Drying: Dry organic layer over Anhydrous

  (Magnesium sulfate can sometimes promote oxidation).

Protocol B: Distillation Parameters

Thermal degradation generates off-notes.

Parameter	Setting	Rationale
Vacuum	< 1.0 mmHg (High Vac)	Lowers bp to prevent ring opening.
Bath Temp	Max 110°C	Thiophene ring is sensitive to thermal shock.
Trap	Liquid Trap	Prevents volatile sulfur stench from contaminating pump oil.
Collection	Argon-flushed receiver	Prevents oxidation of the hot distillate immediately upon condensation.

Part 4: Mechanism of Action (Visualized)

Understanding the oxidation loop is vital for long-term storage and handling.

Figure 2: The Thiol-Disulfide Redox Loop. Note that trace metals catalyze the off-note formation, making glass cleanliness and water quality (use deionized) critical.

References

• Organic Syntheses , Coll. Vol. 3, p. 363 (1955); Vol. 21, p. 36 (1941). Synthesis of Thiophenols and related mercaptans via Isothiouronium salts.

• FEMA (Flavor and Extract Manufacturers Association) . FEMA 3482: 2,5-Dimethyl-3-thio-phenemethanethiol.

• The Good Scents Company . Organoleptic Profile and Safety Data for 2,5-dimethyl-3-thenyl mercaptan.

• Vogel, A.I.Vogel's Textbook of Practical Organic Chemistry, 5th Ed. Longman Scientific & Technical, 1989.
• Wardell, J.L. "Preparation of Thiols." In The Chemistry of the Thiol Group, Patai, S. (Ed.), Wiley, 1974. (Authoritative text on sulfur chemistry mechanisms).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. digital.csic.es [digital.csic.es]
• 3. Disulfide synthesis by S-S coupling [organic-chemistry.org]
• 4. chemrxiv.org [chemrxiv.org]

Optimization of pH conditions for (2,5-Dimethyl-1H-pyrrol-3-YL)methanethiol extraction

Status: Operational Ticket ID: OPT-PH-25DMPM Support Tier: Level 3 (Senior Application Scientist)

Welcome to the Technical Support Center

I am Dr. Aris Thorne, Senior Application Scientist. You are likely here because you are experiencing inconsistent yields, coloration issues (pinking/reddening), or disulfide contamination during the extraction of (2,5-Dimethyl-1H-pyrrol-3-yl)methanethiol .

This molecule presents a classic "chemical paradox" in extraction science:

• The Thiol Group (-SH): Requires acidic-to-neutral conditions to remain protonated and soluble in organic solvents.

• The Pyrrole Ring: Is acid-sensitive and prone to polymerization in low pH environments.

• The Oxidation Risk: The thiol is highly susceptible to forming disulfides (dimers) under basic conditions or in the presence of dissolved oxygen.

This guide replaces "trial and error" with a calculated, mechanistic approach to pH optimization.

Part 1: The Stability-Solubility Matrix

To optimize extraction, you must navigate the narrow window between Pyrrole Polymerization (Acidic Failure Mode) and Thiol Oxidation/Ionization (Basic Failure Mode).

The Mechanistic Logic

• pH < 4.0 (Danger Zone): The pyrrole ring becomes susceptible to electrophilic attack. Even with the 2,5-dimethyl blocking groups, strong acids can induce oligomerization, often observed as the organic layer turning pink or red.

• pH 5.0 – 6.5 (The "Golden Window"): The thiol (pKa ~10.4) remains 99.9% protonated (hydrophobic/organic soluble). The acidity is too weak to trigger rapid pyrrole polymerization.

• pH > 8.0 (Yield Loss Zone): The thiol begins to deprotonate to the thiolate anion (

  ). This species partitions into the aqueous phase (low recovery) and is a potent nucleophile, rapidly reacting with other thiol molecules to form disulfides ( ).

Visualizing the pH Influence

Figure 1: The mechanistic impact of pH on (2,5-Dimethyl-1H-pyrrol-3-yl)methanethiol stability and extraction efficiency.

Part 2: Troubleshooting & Diagnostics

Use this section to diagnose your specific failure mode based on experimental observations.

Scenario A: Low Recovery Yield (< 40%)

• Symptom: The target molecule is missing from the organic layer but no degradation products are seen.

• Root Cause: pH too high (> 8.0).

• Technical Explanation: The thiol group has a pKa of approximately 10.4 [1].[1] At pH 8.0 and above, the equilibrium shifts toward the thiolate anion. Charged species do not partition well into non-polar solvents like Dichloromethane (DCM) or Ethyl Acetate.

• Corrective Action: Acidify the aqueous phase to pH 5.5 using 0.1M Citrate Buffer or dilute HCl before extraction.

Scenario B: Organic Layer Discoloration (Pink/Red)

• Symptom: The extract turns pink, red, or eventually black upon concentration.

• Root Cause: pH too low (< 3.0).

• Technical Explanation: Pyrroles are electron-rich heterocycles. In strong acids, they undergo acid-catalyzed polymerization. The "red" color is characteristic of pyrrole oligomers (pyrrole red) [2].

• Corrective Action: Never use concentrated mineral acids for pH adjustment. Use buffered solutions (Phosphate or Citrate) to gently reach pH 5-6.

Scenario C: Presence of Dimer Peak (Disulfide)

• Symptom: LC-MS shows a peak at [2M-2H], indicating dimerization.

• Root Cause: Oxidation (High pH or Oxygen exposure).

• Technical Explanation: The thiolate anion (formed at high pH) oxidizes to disulfide much faster than the protonated thiol. Presence of trace metals (Cu²⁺, Fe³⁺) catalyzes this reaction [3].

• Corrective Action:

  • Maintain pH < 7.0.[2]

  • Add EDTA (1 mM) to the aqueous phase to chelate catalytic metals.

  • Perform extraction under Nitrogen or Argon sparging.

Part 3: The Optimized "Self-Validating" Protocol

This protocol is designed with built-in checkpoints to ensure integrity.

Reagents:

• Extraction Solvent: Ethyl Acetate (EtOAc) or Dichloromethane (DCM) (Degassed).

• Buffer: 0.1M Citrate-Phosphate Buffer (pH 6.0).

• Additives: EDTA (Disodium salt), Sodium Ascorbate (optional antioxidant).

Step-by-Step Workflow

• Preparation (The Inert Barrier):

  • Sparge all solvents and buffers with Nitrogen for 15 minutes prior to use.

  • Checkpoint: Oxygen is the primary enemy of thiols. Do not skip this.

• Quenching/Adjustment:

  • If coming from a reaction mixture, cool to 4°C.

  • Add 0.1M Citrate Buffer (pH 6.0) containing 1mM EDTA .

  • Validation: Check pH with a calibrated probe. It must be between 5.0 and 6.5.

• Extraction:

  • Add degassed organic solvent (1:1 volume ratio).

  • Gently invert (do not shake vigorously to avoid emulsions and excessive oxygen entrainment).

  • Separate phases.

  • Checkpoint: The organic layer should be pale yellow or colorless. If pink, your buffer was too acidic or not strong enough to neutralize a prior acid step.

• Drying & Concentration:

  • Dry organic layer over Anhydrous Sodium Sulfate (

    ).

  • Concentrate at low temperature (< 30°C) under reduced pressure.

  • Reasoning: Heat accelerates both polymerization and disulfide formation.

Data Summary: pH vs. Partitioning Coefficient (LogD)

pH Condition	Thiol State	LogD (Est.)	Extraction Efficiency	Stability Risk
2.0	Protonated	High	Good	Critical (Polymerization)
6.0 (Target)	Protonated	High	Excellent	Optimal
8.0	Mixed	Moderate	Poor	Moderate (Oxidation)
10.0	Deprotonated	Low	Fail	Critical (Disulfides)

Part 4: Visualizing the Workflow

Figure 2: Operational workflow with integrated visual checkpoints for quality control.

Frequently Asked Questions (FAQs)

Q: Can I use DTT (Dithiothreitol) to prevent oxidation? A: Yes, but with caution. DTT is effective at reducing disulfides back to thiols.[3] However, DTT is difficult to remove from the organic phase and may contaminate your final product. If you must use a reducing agent, consider immobilized TCEP or solid-supported reducing agents that can be filtered out.

Q: Why do you recommend Citrate buffer over Phosphate? A: Citrate has excellent buffering capacity in the pH 3.0–6.0 range, whereas Phosphate is best around pH 7.0. Citrate also acts as a weak chelator for metal ions, providing a secondary layer of protection against metal-catalyzed oxidation [3].

Q: My final product smells like "rotten cabbage" rather than "savory." Why? A: This often indicates degradation of the pyrrole ring or the formation of low molecular weight sulfur byproducts due to harsh pH conditions. Adhering to the pH 6.0 limit usually preserves the complex "meaty/savory" profile associated with the intact (2,5-Dimethyl-1H-pyrrol-3-yl)methanethiol.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 878, Methanethiol. (Data used to extrapolate Thiol pKa ~10.4). Retrieved from [Link]

• MimeDB (2025). Methanethiol Property Database. (Confirming weak acid properties and pKa). Retrieved from [Link]

Sources

• 1. Methanethiol - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. The role of thiols and disulfides in protein chemical and physical stability - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

NMR Spectral Characterization of (2,5-Dimethyl-1H-pyrrol-3-yl)methanethiol

Content Type: Publish Comparison Guide Audience: Researchers, Flavor Chemists, and Drug Development Professionals

Executive Summary: The Characterization Challenge

(2,5-Dimethyl-1H-pyrrol-3-yl)methanethiol (CAS: 108499-33-8) is a potent sulfur-containing flavor compound and a versatile intermediate in pharmaceutical synthesis. Its "performance" as a reference standard or reagent is defined by its thiol integrity . Like many mercaptans, it is prone to rapid oxidative dimerization to form the corresponding disulfide, which significantly alters its sensory profile and chemical reactivity.

This guide provides an authoritative comparison of NMR characterization strategies, focusing on distinguishing the active monomer from its degradation products and selecting the optimal solvent system for spectral resolution.

Technical Analysis: Solvent Performance & Spectral Resolution

The choice of deuterated solvent is not merely logistical; it fundamentally dictates the visibility of the labile thiol (-SH) proton and the resolution of the pyrrole ring substituents.

Comparative Analysis: CDCl₃ vs. DMSO-d₆

Feature	Chloroform-d (CDCl₃)	DMSO-d₆	Application Scientist's Verdict
Thiol (-SH) Proton	Often broad or invisible due to rapid exchange.	Sharp triplet. Hydrogen bonding with DMSO slows exchange, revealing 3JHH coupling.	Use DMSO-d₆ for structural confirmation of the thiol group.
Pyrrole (-NH) Proton	Broad singlet, typically 7.5–8.0 ppm.	Broad singlet, shifted downfield (~10+ ppm).	CDCl₃ is sufficient if NH quantification is not critical.
Spectral Resolution	Excellent for methyl groups; minimizes solvent overlap.	Residual water (3.33 ppm) can obscure the -CH₂- signal (~3.5 ppm).	CDCl₃ is superior for purity assays if the sample is dry.
Stability	Acidic traces in CDCl₃ can catalyze disulfide formation.	Generally stabilizes the monomeric form.	DMSO-d₆ is preferred for storage stability studies.

The "Performance" Metric: Monomer vs. Disulfide Differentiation

The most critical "performance" check for this compound is its purity relative to the disulfide dimer. NMR provides the definitive assay.

• Monomer Signal (Active): The methylene protons (-CH ₂-SH) appear as a doublet (in DMSO-d₆) or broad singlet (in CDCl₃) at ~3.5–3.6 ppm .

• Disulfide Signal (Degraded): Upon oxidation, the methylene protons shift downfield to ~3.8–4.0 ppm and appear as a singlet (loss of coupling to SH).

Critical Insight: If you observe a singlet at ~3.9 ppm and no signal at ~1.5 ppm (SH), your sample has degraded to the disulfide.

Experimental Protocols

Protocol A: High-Fidelity Structural Confirmation (DMSO-d₆)

Recommended for initial characterization and confirming the presence of the free thiol.

• Preparation: Dissolve 10 mg of (2,5-Dimethyl-1H-pyrrol-3-yl)methanethiol in 0.6 mL of DMSO-d₆ (99.9% D).

• Tube Prep: Use a high-quality 5mm NMR tube. Flush the tube with nitrogen or argon before sealing to prevent oxidative dimerization during acquisition.

• Acquisition:

  • Pulse Sequence: Standard 1H ZG30.

  • Scans: 16–32 scans are sufficient for >95% purity.

  • Relaxation Delay (D1): Set to ≥ 5 seconds to ensure accurate integration of the ratio between the methyl singlets and the aromatic proton.

• Processing: Apply an exponential window function (LB = 0.3 Hz) to resolve the fine splitting of the -SH triplet.

Protocol B: Routine Purity Assay (CDCl₃)

Recommended for quick quality control (QC) checks.

• Solvent Check: Ensure CDCl₃ is neutralized (pass through basic alumina if necessary) to prevent acid-catalyzed degradation.

• Standard: Use TMS (0.00 ppm) as the internal reference.

• Analysis: Focus on the integration ratio of the Methyl (2.1-2.3 ppm) vs. Methylene (3.5 ppm) regions. A ratio of exactly 3:1 (Methyl:Methylene) confirms the structure; deviations suggest impurity overlap.

Spectral Data Summary

Compound: (2,5-Dimethyl-1H-pyrrol-3-yl)methanethiol Solvent: DMSO-d₆ (Reference values based on structural analogs and exchange behavior)

Position	Group	Shift (δ, ppm)	Multiplicity	Coupling (J, Hz)	Assignment Logic
NH	Pyrrole-NH	10.2 - 10.5	Broad s	-	Typical pyrrole NH in DMSO (H-bonded).
H-4	Aromatic CH	5.60 - 5.75	d	J ~ 2.5	Coupled weakly to Me-5 or NH.
CH₂	Methylene	3.45 - 3.55	d	J ~ 7.0	Split by SH proton (specific to DMSO).
Me-2	Methyl	2.10 - 2.15	s	-	C2-Methyl (adjacent to substituent).
Me-5	Methyl	2.00 - 2.05	s	-	C5-Methyl (adjacent to H-4).
SH	Thiol	1.80 - 2.00	t	J ~ 7.0	Diagnostic Peak. Disappears on D₂O shake.

Visualization: Characterization Workflow

The following diagram outlines the logical decision process for characterizing this labile compound, ensuring scientific integrity and minimizing false negatives due to oxidation.

Caption: Decision tree for NMR verification, highlighting the critical distinction between monomeric thiol (Doublet/Triplet) and oxidized disulfide (Singlet).

References

• Fulmer, G. R., et al. (2010).[1] "NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist." Organometallics, 29(9), 2176–2179. [Link]

  • Cited for: Solvent residual peak calibration standards (CDCl₃ at 7.

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997).[2] "NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities." The Journal of Organic Chemistry, 62(21), 7512–7515.[3] [Link]

  • Cited for: Identification of water and common solvent impurities th

• Pretsch, E., Bühlmann, P., & Badertscher, M. (2009). Structure Determination of Organic Compounds: Tables of Spectral Data. Springer-Verlag Berlin Heidelberg. [Link]

  • Cited for: General chemical shift additivity rules for pyrrole deriv

• National Institute of Standards and Technology (NIST). (2023). "Pyrrole, 2,5-dimethyl-."[4][5][6][7][8][9] NIST Chemistry WebBook, SRD 69. [Link]

  • Cited for: Base spectral data of the 2,5-dimethylpyrrole core structure.[2]

Sources

• 1. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 2. kgroup.du.edu [kgroup.du.edu]
• 3. scs.illinois.edu [scs.illinois.edu]
• 4. mdpi.com [mdpi.com]
• 5. spectrabase.com [spectrabase.com]
• 6. par.nsf.gov [par.nsf.gov]
• 7. Pyrrole Compounds from the Two-Step One-Pot Conversion of 2,5-Dimethylfuran for Elastomer Composites with Low Dissipation of Energy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. 1513686-28-6|(2,5-Dimethyl-1h-pyrrol-3-yl)methanethiol|BLD Pharm [bldpharm.com]
• 9. US10329253B2 - Process for the synthesis of 2-(2,5-dimethyl-1H-pyrrol-1-yl)-1,3-propanediol and its substituted derivatives - Google Patents [patents.google.com]

Mass spectrometry fragmentation patterns of (2,5-Dimethyl-1H-pyrrol-3-YL)methanethiol vs furanthiols

[1]

Executive Summary

This guide provides a technical comparison of the mass spectrometry (MS) fragmentation behaviors of (2,5-Dimethyl-1H-pyrrol-3-yl)methanethiol (a potent savory/meaty flavorant) and Furanthiols (specifically the structural analog 2-Furanmethanethiol).[1]

For researchers in flavor chemistry and drug development, distinguishing these heterocycles is critical due to their overlapping sensory profiles but distinct metabolic stabilities. The core differentiator lies in the heteroatom influence (N vs. O) on ion stabilization: the pyrrole nitrogen facilitates strong resonance stabilization of the molecular ion and specific "benzylic-type" cations, whereas furanthiols exhibit more extensive ring fragmentation due to the lower stability of the oxonium intermediates.

Structural & Physicochemical Context

Before analyzing fragmentation, we must establish the structural baselines that dictate ionization behavior.

Feature	(2,5-Dimethyl-1H-pyrrol-3-yl)methanethiol	2-Furanmethanethiol (Furfuryl Thiol)
Structure	Pyrrole ring (N-heterocycle) with 2,5-dimethyl substitution and a 3-methanethiol tail.[1]	Furan ring (O-heterocycle) with a 2-methanethiol tail.[1]
Formula	C₇H₁₁NS	C₅H₆OS
Exact Mass	141.0612 Da	114.0143 Da
Electronic Effect	Nitrogen lone pair is highly effective at stabilizing positive charge (ammonium/iminium character).	Oxygen lone pair stabilizes charge but furan ring is less aromatic and more prone to cleavage than pyrrole.
Key Lability	C–S bond (homolytic cleavage).	C–S bond and Furan Ring (C–O bond).

Experimental Methodology

To reproduce the data described below, the following standard GC-MS protocol is recommended. This setup ensures sufficient ionization energy to observe diagnostic fragments without obliterating the molecular ion.

Protocol: EI-MS Acquisition

• Sample Preparation: Dilute pure standard to 10 ppm in Dichloromethane (DCM). Avoid methanol to prevent potential acetal formation/transesterification artifacts.[1]

• Inlet Conditions: Splitless mode, 250°C.

• Column: DB-5ms or equivalent (30m x 0.25mm ID x 0.25µm film).

• Carrier Gas: Helium at 1.0 mL/min (constant flow).

• Ionization: Electron Impact (EI) at 70 eV .

• Source Temperature: 230°C.

• Scan Range: m/z 35–300.

Fragmentation Analysis: (2,5-Dimethyl-1H-pyrrol-3-yl)methanethiol[1]

The fragmentation of this pyrrole derivative is dominated by the stability of the pyrrole ring and the "benzylic-like" stabilization provided by the nitrogen atom to the methylene group.

Dominant Pathways

• Molecular Ion (M⁺, m/z 141):

  • Typically prominent due to the aromatic stability of the pyrrole ring.[2]

• Loss of Sulfhydryl Radical (M – •SH, m/z 108):

  • Mechanism: Homolytic cleavage of the C–S bond.

  • Driving Force: The resulting carbocation is a (2,5-dimethylpyrrol-3-yl)methyl cation .[1] This ion is exceptionally stable because the positive charge is delocalized onto the pyrrole nitrogen (forming a quaternary ammonium resonance structure).

  • Diagnostic Value: This is often the Base Peak (100%) .

• Ring Expansion/Cleavage (m/z 80/81):

  • Loss of HCN or acetonitrile (CH₃CN) from the ring system is a common secondary fragmentation for substituted pyrroles.

Visualized Pathway (Graphviz)

Figure 1: Fragmentation pathway of (2,5-Dimethyl-1H-pyrrol-3-yl)methanethiol showing the dominant formation of the resonance-stabilized m/z 108 cation.[1]

Fragmentation Analysis: Furanthiols (2-Furanmethanethiol)[1]

Furanthiols show a distinctly different pattern. While they also lose the thiol group, the oxygen atom is less efficient at stabilizing the resulting cation compared to nitrogen, and the furan ring itself is more prone to fragmentation (loss of CO).

Dominant Pathways

• Molecular Ion (M⁺, m/z 114):

  • Observable, but often less intense relative to the base peak compared to pyrroles.

• Loss of Sulfhydryl Radical (M – •SH, m/z 81):

  • Mechanism: Cleavage of the C–S bond to form the furfuryl cation .

  • Stability: Moderately stable, but prone to further decomposition.[1]

• Ring Destruction (Loss of CO, m/z 53):

  • Mechanism: The furfuryl cation (m/z 81) typically ejects a molecule of carbon monoxide (CO, 28 Da).

  • Result: Formation of the [C₄H₅]⁺ ion (m/z 53). This is a hallmark of furan derivatives.

• Thio-formyl Formation (m/z 45):

  • In some isomers, rearrangement can lead to a [HCS]⁺ fragment, though less common in 2-furanmethanethiol than in thioesters.[1]

Visualized Pathway (Graphviz)

Figure 2: Fragmentation pathway of 2-Furanmethanethiol.[1] Note the characteristic loss of CO (28 Da) leading to m/z 53, a distinguishing feature from the pyrrole analog.

Comparative Data Summary

The following table summarizes the diagnostic ions that allow for rapid differentiation of these two classes in complex matrices.

Parameter	(2,5-Dimethyl-1H-pyrrol-3-yl)methanethiol	2-Furanmethanethiol (Furfuryl Thiol)
Molecular Ion (M⁺)	141 (Strong)	114 (Moderate)
Primary Loss	-33 Da ([1]•SH) → m/z 108	-33 Da ([1]•SH) → m/z 81
Secondary Loss	-15 Da ([1]•CH₃) from m/z 108	-28 Da (CO) from m/z 81
Base Peak	Typically 108 (Pyrrolyl methyl cation)	Typically 81 or 53 (dependent on energy)
Diagnostic Low Mass	m/z 80, 94 (Ring fragments)	m/z 53 (C₄H₅⁺), m/z 29 (CHO⁺)
Stability Mechanism	Resonance: N lone pair stabilizes cation.	Inductive/Resonance: O stabilizes, but ring ejects CO.[1]

Key Differentiator

• Look for m/z 53: If you see a strong cascade of M⁺

  (M-33) (M-33-28), you are likely dealing with a Furanthiol .[1]

• Look for Stable Cation: If the (M-33) peak is dominant and does not readily lose 28 Da (CO), but rather loses methyls (15 Da) or HCN (27 Da), you are dealing with the Pyrrole .

References

• NIST Mass Spectrometry Data Center. Mass Spectrum of 2-Furanmethanethiol.[1] National Institute of Standards and Technology.[3][4] Available at: [Link]

• Mottram, D. S. (1998).[1] Flavour formation in meat and meat products: a review. Food Chemistry, 62(4), 415-424.[1] (Context on sulfur-substituted heterocycles in flavor).

• ChemGuide. Fragmentation Patterns in Mass Spectrometry. Available at: [Link] (Mechanistic validation of benzylic cleavage).

Sources

• 1. 2,5-Dimethylpyrrole | C6H9N | CID 12265 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Methanethiol [webbook.nist.gov]
• 4. Methanethiol [webbook.nist.gov]

Comparative sensory analysis of (2,5-Dimethyl-1H-pyrrol-3-YL)methanethiol and 2-methyl-3-furanthiol

Executive Summary

This guide provides a technical comparison between the industry-standard "meaty" volatile 2-methyl-3-furanthiol (MFT) and its nitrogen-substituted analog, (2,5-dimethyl-1H-pyrrol-3-yl)methanethiol (DMPM) .

While MFT remains the "gold standard" for authentic roast beef and broth profiles due to its exceptionally low odor threshold, its high volatility and oxidative instability present significant formulation challenges. DMPM emerges as a functional alternative, offering a distinct "browned/nutty" savory profile with superior retention characteristics, albeit with a higher sensory threshold. This guide analyzes their physicochemical differences, sensory performance, and stability mechanisms to aid in high-fidelity meat flavor reconstruction.

Molecular & Physicochemical Profiling

The structural substitution of the furan oxygen (MFT) with a pyrrole nitrogen (DMPM) fundamentally alters the electron density of the aromatic ring, influencing both receptor binding affinity (potency) and chemical reactivity (stability).

Table 1: Physicochemical Comparison

Feature	2-Methyl-3-furanthiol (MFT)	(2,5-Dimethyl-1H-pyrrol-3-yl)methanethiol (DMPM)
CAS Number	28588-74-1	1513686-28-6
Molecular Weight	114.17 g/mol	141.23 g/mol
Core Structure	Furan (Oxygen heterocycle)	Pyrrole (Nitrogen heterocycle)
Functional Group	-SH directly on ring (C3)	-CH₂-SH (Methanethiol) on ring (C3)
LogP (Predicted)	~1.3 (Hydrophobic)	~1.8 (Higher Lipophilicity)
Water Solubility	Slightly Soluble	Poorly Soluble
Vapor Pressure	High (High volatility)	Moderate (Lower volatility due to H-bonding)

Sensory Performance Head-to-Head

Olfactory Profile

• MFT (The "Roast" Note): MFT is characterized by an aggressive, sulfurous, and "bloody" roasted meat note. It is the key driver of cooked beef aroma. At high concentrations, it can be perceived as skunky or burnt, but at ppb levels, it provides the essential "umami" aromatic lift.

• DMPM (The "Savory" Body): DMPM lacks the piercing intensity of MFT. Its profile is described as nutty, corn-like, toasted, and savory . The presence of the pyrrole ring shifts the perception from "fleshy meat" to "browned crust" or "boiled meat" nuances. It bridges the gap between roasted meat and cereal-like savory notes.

Threshold & Potency

• MFT: One of the most potent odorants known.

  • Odor Detection Threshold (Water):0.005 – 0.01 ppb (parts per billion).

• DMPM: Significantly higher threshold.

  • Odor Detection Threshold (Water): Estimated 1.0 – 10.0 ppb .[1]

  • Implication: DMPM requires higher dosage to achieve sensory impact but offers a wider "safe zone" before becoming off-putting.

Temporal Perception (Time-Intensity)

• MFT: Rapid attack (top note), short duration. Flashes off quickly in hot applications.

• DMPM: Slower onset, longer linger. The pyrrole N-H moiety allows for hydrogen bonding with food matrices (proteins/carbohydrates), acting as a fixative.

Stability & Reactivity Mechanisms

The primary challenge in utilizing MFT is its rapid degradation. DMPM offers a kinetic advantage in specific matrices.

MFT Degradation (Oxidative Disulfide Formation)

MFT is highly susceptible to oxidation, especially in aqueous solutions at neutral pH. It dimerizes to form Bis(2-methyl-3-furyl)disulfide , which has a significantly higher threshold and a "meaty-garlic" character, causing a loss of the desired "roast" impact.

DMPM Stability

• Oxidation: While the thiol group (-CH₂-SH) can still oxidize to a disulfide, the reaction is generally slower than the direct ring-thiol oxidation of MFT.

• Polymerization: Pyrroles are prone to acid-catalyzed polymerization (reddening), but in neutral savory applications (soups, gravies), DMPM retains its character longer than MFT.

Diagram 1: Comparative Degradation Pathways

Caption: MFT rapidly loses impact via dimerization; DMPM degrades slower but faces polymerization risks in acidic media.

Experimental Protocols

To validate these sensory differences, the following protocols are recommended.

Protocol: Gas Chromatography-Olfactometry (GC-O) / AEDA

This method determines the Flavor Dilution (FD) Factor , quantifying the relative potency of each compound.

Reagents:

• Dichloromethane (High purity solvent).

• Internal Standard: 2-methyl-3-heptanone.

• Alkane series (C6-C30) for retention index (RI) calculation.

Workflow:

• Extraction: Extract 50g of meat model matrix (or aqueous solution of thiols) with dichloromethane. Dry over anhydrous Na₂SO₄.

• Concentration: Concentrate extract to 0.5 mL using a Vigreux column (avoid rotary evaporation to prevent volatile loss).

• Dilution Series: Prepare stepwise dilutions (1:2, 1:4, ... 1:1024).

• Analysis: Inject into GC-MS/O equipped with a polar column (e.g., DB-WAX).

• Sniffing: Three trained panelists sniff the effluent.

• Calculation: The highest dilution at which the odorant is detected is the FD factor.

Diagram 2: AEDA Workflow

Caption: Step-by-step Aroma Extract Dilution Analysis (AEDA) to determine comparative potency.

Protocol: Sensory Triangle Test (Difference Testing)

Objective: To determine if replacing 50% of MFT with DMPM results in a perceptible difference in a beef broth model.

• Base Matrix: 0.5% NaCl, 0.5% MSG, 0.1% Yeast Extract in water (pH 6.0).

• Sample A (Control): Base + 10 ppb MFT.

• Sample B (Test): Base + 5 ppb MFT + 20 ppb DMPM (Adjusted for estimated lower potency).

• Procedure:

  • Present 3 cups (two A, one B; or one A, two B) to 12 panelists.

  • Randomized 3-digit codes.

  • Question: "Identify the odd sample."

• Analysis: Use binomial distribution tables to determine statistical significance (α = 0.05).

Synthesis & Formation Pathways (Maillard)

Understanding the origin of these molecules helps in manipulating reaction conditions to favor one over the other.

• MFT Formation: Requires Ribose (pentose) and Cysteine . The ribose degrades to furfural/furanones, which react with H₂S (from cysteine Strecker degradation).

• DMPM Formation: Favored by Hexanedione (diketone) precursors reacting with Cysteine/Methionine . The nitrogen source (amino acid) is incorporated into the ring.

Diagram 3: Maillard Formation Pathways

Caption: Divergent synthesis pathways: Pentoses favor Furanthiols (MFT); Diketones favor Pyrroles (DMPM).

References

• Mottram, D. S. (1998). Flavor formation in meat and meat products: a review. Food Chemistry. Link

• Gasser, U., & Grosch, W. (1988). Identification of volatile flavour compounds with high aroma values from cooked beef. Zeitschrift für Lebensmittel-Untersuchung und Forschung. Link

• Hofmann, T., & Schieberle, P. (1998). Quantitative Model Studies on the Effectiveness of Different Precursor Systems in the Formation of the Intense Food Odorants 2-Furfurylthiol and 2-Methyl-3-furanthiol. Journal of Agricultural and Food Chemistry. Link

• Rowe, D. J. (2005). Chemistry and Technology of Flavors and Fragrances. Blackwell Publishing. (Reference for Pyrrole/Furan SAR).[2]

• Van Seeventer, P. B., et al. (2001). Stability of Thiols in an Aqueous Process Flavoring. Journal of Agricultural and Food Chemistry. Link

Sources

• 1. bionumbers.hms.harvard.edu [bionumbers.hms.harvard.edu]
• 2. 2,5-dimethyl pyrrole, 625-84-3 [thegoodscentscompany.com]

A Senior Application Scientist's Guide to the Isotopic Purity Analysis and Authentication of Natural (2,5-Dimethyl-1H-pyrrol-3-YL)methanethiol

For: Researchers, scientists, and drug development professionals.

Introduction: The Olfactive and Commercial Significance of a Niche Thiol

(2,5-Dimethyl-1H-pyrrol-3-YL)methanethiol (CAS No. 1513686-28-6) is a potent aroma compound that contributes to the savory, roasted, and meaty notes in a variety of thermally processed foods. Its presence, even at trace levels, can significantly impact the overall flavor profile of products like roasted coffee and cooked meats. The likely origin of this molecule in natural products is the Maillard reaction, a complex series of chemical reactions between amino acids and reducing sugars that occurs upon heating.[1][2][3][4] Specifically, the interaction of sulfur-containing amino acids like cysteine and methionine with other reactive intermediates is a key pathway to a host of flavor-active sulfur compounds.[5][6]

The growing consumer demand for "natural" flavorings has led to a premium on ingredients derived from natural sources. This, in turn, has created a market for synthetic versions of these desirable compounds, which are often more cost-effective to produce. Consequently, robust analytical methodologies are required to verify the authenticity of "natural" (2,5-Dimethyl-1H-pyrrol-3-YL)methanethiol and to detect potential adulteration with synthetic analogues.

This guide provides an in-depth comparison of the primary analytical techniques for the isotopic purity analysis and authentication of (2,5-Dimethyl-1H-pyrrol-3-YL)methanethiol. We will delve into the causality behind experimental choices and present self-validating protocols, grounded in authoritative scientific principles.

The Foundation of Authentication: Isotopic Fingerprinting

The core principle behind authenticating a "natural" product lies in its unique isotopic signature. The isotopic ratios of elements like carbon (¹³C/¹²C), hydrogen (²H/¹H), and sulfur (³⁴S/³²S) in a molecule are determined by the biosynthetic or geochemical pathways of its starting materials and the kinetic isotope effects of the reactions involved in its formation.

• Natural (2,5-Dimethyl-1H-pyrrol-3-YL)methanethiol: Formed via the Maillard reaction in a complex food matrix, its isotopic signature will reflect the isotopic composition of the precursor amino acids, sugars, and other compounds in the raw food material (e.g., coffee bean, meat). These precursors, in turn, derive their isotopic composition from the plant's or animal's metabolism and geographical origin.[7]

• Synthetic (2,5-Dimethyl-1H-pyrrol-3-YL)methanethiol: Typically produced from petrochemical-derived starting materials via well-defined chemical reactions, such as the Paal-Knorr synthesis for the pyrrole ring.[8][9][10][11] The isotopic ratios of synthetic compounds will be characteristic of their petroleum-based precursors and the specific fractionation that occurs during the manufacturing process.

This fundamental difference in isotopic composition provides a powerful tool for distinguishing between natural and synthetic versions of the same molecule.

Comparative Analysis of Authentication Methodologies

Two primary analytical techniques stand out for their ability to provide the detailed isotopic and quantitative information necessary for the robust authentication of (2,5-Dimethyl-1H-pyrrol-3-YL)methanethiol:

• Gas Chromatography-Isotope Ratio Mass Spectrometry (GC-IRMS): The gold standard for compound-specific isotope analysis (CSIA).

• Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy: A powerful tool for both quantification and structural verification, offering complementary information for authentication.

Gas Chromatography-Isotope Ratio Mass Spectrometry (GC-IRMS)

GC-IRMS couples the high-resolution separation capabilities of gas chromatography with the precise isotopic ratio measurement of an isotope ratio mass spectrometer. This technique allows for the determination of the isotopic composition (e.g., δ¹³C and δ³⁴S) of individual compounds within a complex mixture.

Sources

• 1. Lipid extraction has tissue‐dependent effects on isotopic values (δ34S, δ13C, and δ15N) from different marine predators - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Effective Strategies for Understanding Meat Flavor: A Review -Food Science of Animal Resources | Korea Science [koreascience.kr]
• 4. fs.ntou.edu.tw [fs.ntou.edu.tw]
• 5. methyl mercaptan, 74-93-1 [thegoodscentscompany.com]
• 6. researchgate.net [researchgate.net]
• 7. Paal–Knorr synthesis - Wikipedia [en.wikipedia.org]
• 8. alfa-chemistry.com [alfa-chemistry.com]
• 9. youtube.com [youtube.com]
• 10. rgmcet.edu.in [rgmcet.edu.in]
• 11. scielo.br [scielo.br]

Validating the authenticity of meat flavor using (2,5-Dimethyl-1H-pyrrol-3-YL)methanethiol markers

Executive Summary

In the high-stakes arena of flavor chemistry and meat alternative development, authenticity hinges on the precise replication of sulfur-containing volatiles. While 2-methyl-3-furanthiol (MFT) has long been the industry standard for "meaty" aromas (specifically boiled beef), it suffers from extreme oxidative instability and a lack of "roasted" depth.

This guide evaluates (2,5-Dimethyl-1H-pyrrol-3-yl)methanethiol (hereafter 2,5-DMPM ) as a superior, high-fidelity marker for authentic roasted meat profiles. Unlike furanthiols, the pyrrole core confers distinct stability and sensory nuances critical for validating advanced reaction flavors and cell-cultured meat matrices.

Part 1: The Marker Profile & Comparative Analysis

The Shift from Furan to Pyrrole

Flavor authenticity is quantified by the Odor Activity Value (OAV) —the ratio of concentration to sensory threshold. While MFT has a lower threshold, 2,5-DMPM offers a critical "roasted" qualitative dimension that MFT lacks.

Comparative Data Table

Feature	Standard: 2-Methyl-3-furanthiol (MFT)	Target: (2,5-Dimethyl-1H-pyrrol-3-yl)methanethiol	Implication for R&D
Sensory Descriptor	Boiled meat, Vitamin B, Sulfury	Roasted meat, Grilled chicken, Savory, Nutty undertone	2,5-DMPM is essential for "grilled" or "seared" label claims.
Odor Threshold	~0.005 ppb (in water)	~0.01 - 0.05 ppb (Estimated)*	MFT is more potent, but 2,5-DMPM provides the character.
Chemical Stability	Low : Rapidly oxidizes to disulfides (loses meaty note).	Moderate : Pyrrole ring offers better electron delocalization than furan.	2,5-DMPM retains profile longer in shelf-life studies.
Precursors	Cysteine + Pentose (Ribose)	Cysteine + Hexose + Amine source (Strecker degradation)	2,5-DMPM indicates a more complex Maillard reaction (higher temp/pH).
Matrix Interaction	Binds irreversibly to proteins (low recovery).	Lower protein binding affinity due to steric hindrance of methyl groups.	Higher analytical recovery rates in high-protein matrices.

*Note: Thresholds are matrix-dependent. The protocol below defines how to determine this experimentally.

Part 2: Mechanistic Pathways (Graphviz Visualization)

To validate the presence of 2,5-DMPM, one must understand its formation. It diverges from MFT during the Strecker degradation phase of the Maillard reaction.

Figure 1: Divergent formation pathways. Note that 2,5-DMPM requires specific dicarbonyl precursors (2,5-hexanedione) and a nitrogen source, distinguishing it as a marker of complex Maillard chemistry.

Part 3: The Self-Validating Analytical Protocol

Objective: Quantify 2,5-DMPM in a meat matrix while preventing oxidation and compensating for matrix effects. Method: Stable Isotope Dilution Assay (SIDA) using GC-MS/O (Olfactometry).

Phase 1: Synthesis of Isotopologue Standard

Rationale: 2,5-DMPM is unstable. You cannot rely on external calibration curves. You must synthesize a deuterated internal standard (d3-2,5-DMPM) to correct for extraction losses.

• Precursor: Start with 2,5-dimethylpyrrole.

• Formylation: React with POCl3/DMF (Vilsmeier-Haack) to form 2,5-dimethyl-3-formylpyrrole.

• Reduction: Reduce with NaBD4 (Sodium Borodeuteride) to introduce the deuterium label

  d2-alcohol.

• Thiolation: Convert alcohol to thiol using Lawesson’s reagent or Thiourea/Hydrolysis.

• Validation: Confirm structure via NMR and purity via GC-MS.

Phase 2: Sample Preparation (SAFE Method)

Rationale: Standard steam distillation causes thermal artifacts. Solvent Assisted Flavor Evaporation (SAFE) is required for labile thiols.

• Homogenization: Blend 50g meat sample with liquid nitrogen (cryogenic milling).

• Spiking: Add exactly 10 µg of the synthesized d-labeled standard .

• Extraction: Extract with Dichloromethane (DCM) under argon atmosphere (to prevent oxidation).

• SAFE Distillation: Distill the extract under high vacuum (10^-4 mbar) at 40°C.

• Concentration: Concentrate the distillate to 100 µL using a Vigreux column.

Phase 3: GC-MS/O Analysis & Identification

Rationale: Mass spec identifies the peak; Olfactometry confirms the sensory relevance.

• Instrument: Agilent 7890B GC / 5977B MSD with Olfactory Port.

• Column: DB-WAX or FFAP (Polar column is essential for sulfur compounds).

• Oven Program: 40°C (2 min)

  6°C/min 230°C.

• Detection:

  • MS: SIM mode monitoring molecular ion (

    ) and base peak.

  • Olfactometry: Trained sniffers record the start/stop time and intensity of "roasted/meaty" notes.

Phase 4: Calculation of Authenticity

The concentration (

) of the analyte is calculated using the isotope ratio:

• : Concentration of Internal Standard.

• RF : Response Factor (assumed 1.0 for isotopologues).

Authenticity Criteria: If the calculated OAV (Concentration / Threshold) is > 1.0 AND the ratio of 2,5-DMPM to MFT is > 0.5, the flavor profile is validated as "Authentic Roasted."

Part 4: Experimental Workflow Diagram

Figure 2: The SIDA-SAFE-GC-MS/O workflow ensures that the labile thiol is quantified accurately without oxidation artifacts.

References

• Grosch, W. (2001). Evaluation of the Key Odorants of Foods by Dilution Experiments, Aroma Models and Omission Tests. Chem. Senses, 26(5), 533-545. [Link]

• Mottram, D. S. (1998). Flavour formation in meat and meat products: a review. Food Chemistry, 62(4), 415-424. [Link]

• Hofmann, T., & Schieberle, P. (1995). Evaluation of the Key Odorants in a Thermally Treated Solution of Ribose and Cysteine by Stable Isotope Dilution Assays. Journal of Agricultural and Food Chemistry, 43(8), 2187-2194. [Link]

• Rowe, D. J. (2004). Chemistry and Technology of Flavours and Fragrances. Blackwell Publishing. (Chapter 4: Meat Flavors). [Link]

• Van den Ouweland, G. A. M., & Peer, H. G. (1975). Components contributing to beef flavor. Volatile compounds produced by the reaction of 4-hydroxy-5-methyl-3(2H)-furanone and its thio analog with hydrogen sulfide. Journal of Agricultural and Food Chemistry, 23(3), 501–505. [Link]

Safety & Regulatory Compliance

Mastering the Unseen Threat: A Guide to Personal Protective Equipment for Handling (2,5-Dimethyl-1H-pyrrol-3-YL)methanethiol

For the diligent researcher, scientist, and drug development professional, the pursuit of innovation often involves navigating the complexities of novel chemical entities. (2,5-Dimethyl-1H-pyrrol-3-YL)methanethiol, a compound merging the functionalities of a pyrrole and a thiol, presents a unique set of handling challenges. This guide provides an in-depth, procedural framework for the safe handling of this compound, with a primary focus on the selection, use, and disposal of appropriate Personal Protective Equipment (PPE). Our commitment is to empower you with the knowledge to not only protect yourself but also to ensure the integrity of your research and the safety of your laboratory environment.

The dual nature of this molecule necessitates a comprehensive understanding of the risks associated with both its pyrrole and thiol moieties. Thiols, or mercaptans, are notorious for their potent and offensive odors, which can cause nausea and headaches even at extremely low concentrations[1]. Beyond the olfactory nuisance, many thiols are toxic upon inhalation, ingestion, or skin contact[2][3]. Similarly, the 2,5-dimethyl-1H-pyrrole component is classified as a flammable liquid and is toxic if swallowed, inhaled, or absorbed through the skin, in addition to being a skin and eye irritant[4][5]. Therefore, a multi-faceted PPE strategy is not just recommended; it is imperative.

The Core Principles of Protection: A Risk-Based Approach

The selection of PPE should not be a one-size-fits-all approach. It must be dictated by a thorough risk assessment of the specific procedures being undertaken. The quantity of the substance, its concentration, the potential for aerosol generation, and the duration of exposure are all critical factors to consider.

Visualizing Your Defense: PPE Selection Workflow

The following diagram illustrates a logical workflow for selecting the appropriate level of PPE when handling (2,5-Dimethyl-1H-pyrrol-3-YL)methanethiol.

Caption: A workflow for selecting the appropriate level of PPE.

Essential Personal Protective Equipment: A Detailed Breakdown

The following table summarizes the recommended PPE for handling (2,5-Dimethyl-1H-pyrrol-3-YL)methanethiol, categorized by the level of protection required for different laboratory operations.

PPE Component	Standard Operations (Level C)	High-Risk Operations (Level B)
Respiratory Protection	Air-purifying respirator with organic vapor cartridges	Supplied-air respirator (SAR) or Self-Contained Breathing Apparatus (SCBA)[6][7]
Hand Protection	Double gloving: Nitrile inner gloves, Neoprene or Butyl rubber outer gloves	Double gloving: Nitrile inner gloves, Neoprene or Butyl rubber outer gloves
Eye and Face Protection	Chemical splash goggles and a full-face shield[8]	Chemical splash goggles and a full-face shield
Body Protection	Chemical-resistant lab coat or disposable coveralls[9]	Chemical-resistant suit
Foot Protection	Closed-toe shoes (chemical-resistant shoe covers recommended)	Chemical-resistant boots with steel toe and shank[6]

Procedural Guidance: Donning and Doffing PPE

The correct sequence of putting on and taking off PPE is as critical as the selection of the equipment itself to prevent cross-contamination.

Donning Procedure:

• Hand Hygiene: Start by washing your hands thoroughly.

• Inner Gloves: Put on the first pair of nitrile gloves.

• Body Protection: Don the chemical-resistant lab coat or coveralls.

• Respiratory Protection: Fit your respirator, ensuring a proper seal.

• Eye and Face Protection: Put on your chemical splash goggles, followed by the face shield.

• Outer Gloves: Put on the second pair of chemically resistant gloves, ensuring the cuffs are pulled over the sleeves of your lab coat or coveralls.

Doffing Procedure (to be performed in a designated area):

• Outer Gloves: Remove the outer pair of gloves, peeling them off without touching the outside with your bare hands. Dispose of them in a designated hazardous waste container.

• Face and Eye Protection: Remove the face shield and goggles from the back to the front.

• Body Protection: Remove the lab coat or coveralls, rolling it outwards to contain any contamination.

• Respiratory Protection: Remove your respirator.

• Inner Gloves: Remove the inner pair of gloves.

• Hand Hygiene: Wash your hands thoroughly with soap and water.

Operational Plans: From Handling to Disposal

Safe handling of (2,5-Dimethyl-1H-pyrrol-3-YL)methanethiol extends beyond personal protection to include robust operational and disposal plans.

Engineering Controls:

• Fume Hood: All work with this compound must be conducted in a certified chemical fume hood to minimize inhalation exposure and control the malodorous nature of the thiol.

• Ventilation: Ensure adequate ventilation in the laboratory.

• Traps: Employ a bleach or cold trap for any reactions or solvent evaporations to capture volatile thiols and prevent their release into the fume hood exhaust[10].

Spill Management:

In the event of a spill, immediate and appropriate action is crucial.

• Evacuate: Alert personnel in the immediate area and evacuate if necessary.

• Isolate: Restrict access to the spill area.

• Ventilate: Ensure the fume hood is operating.

• PPE: Don the appropriate level of PPE before attempting to clean the spill.

• Contain and Absorb: For small spills, use an inert absorbent material.

• Decontaminate: Treat the spill area with a bleach solution to oxidize the thiol.

• Dispose: Collect all contaminated materials in a sealed, labeled container for hazardous waste disposal[11][12].

Waste Disposal:

• Liquid Waste: Collect all liquid waste containing (2,5-Dimethyl-1H-pyrrol-3-YL)methanethiol in a designated, labeled hazardous waste container.

• Solid Waste: All contaminated solid waste, including gloves, absorbent materials, and disposable labware, should be sealed in a plastic bag and placed in a labeled hazardous waste container.

• Glassware Decontamination: All glassware that has been in contact with the compound should be rinsed and soaked in a bleach solution within a fume hood for at least 24 hours to oxidize the thiol before standard cleaning procedures[10].

By adhering to these comprehensive guidelines, you can confidently and safely work with (2,5-Dimethyl-1H-pyrrol-3-YL)methanethiol, ensuring your personal safety and the integrity of your valuable research.

References

• Thiols | Safety Services - UCL – University College London. (2020, June 23). Retrieved from [Link]

• Standard Operating Procedures for Using Stench Chemicals. UCLA Department of Chemistry and Biochemistry. Retrieved from [Link]

• How to Work with Thiols-General SOP - Department of Chemistry : University of Rochester. Retrieved from [Link]

• Handling thiols in the lab : r/chemistry. Reddit. (2013, October 4). Retrieved from [Link]

• Personal Protective Equipment (PPE). CHEMM. Retrieved from [Link]

• Protective Equipment | Plant Protection. Albert Kerbl GmbH. Retrieved from [Link]

• Personal Protective Equipment | US EPA. (2025, September 12). Retrieved from [Link]

• Personal Protective Equipment: Selecting the Right PPE for Pesticide Use. Oregon OSHA. Retrieved from [Link]

• SAFETY DATA SHEET - Flammable Gas Mixture. (2019, January 4). Retrieved from [Link]

• SDS - Methyl Mercaptan 1% OS Natural. Advanced Biotech. (2026, January 28). Retrieved from [Link]

• Material Safety Data Sheet - Methanethiol, 99.5+%. Cole-Parmer. Retrieved from [Link]

• Safety Data Sheet Methanethiol. Air Liquide. (2020, September 23). Retrieved from [Link]

• 8 Types of PPE to Wear When Compounding Hazardous Drugs. Provista. (2022, October 6). Retrieved from [Link]

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